Sodium fumarate-2,3-13C2

• CAS: 312623-83-9

Core Science & Biosynthesis

Precision Tracing of Mitochondrial Flux: A Technical Guide to Sodium Fumarate-2,3-13C2

Topic: Metabolic pathways traced using sodium fumarate-2,3-13C2 Content Type: Technical Guide / Whitepaper

Executive Summary

Metabolic flux analysis (MFA) relies on the strategic selection of isotopically labeled substrates to interrogate specific enzymatic nodes. While [U-13C]glucose and [U-13C]glutamine are the workhorses of central carbon metabolism, Sodium Fumarate-2,3-13C2 represents a specialized, high-fidelity probe for mitochondrial anaplerosis and TCA cycle retention.

Unlike carboxyl-labeled fumarate (1,4-13C2), which effectively tracks oxidative decarboxylation (loss of CO2), the 2,3-labeled isotopomer targets the conserved carbon backbone of the TCA cycle. This guide delineates the mechanistic logic, experimental protocols, and analytical interpretation required to utilize Sodium Fumarate-2,3-13C2 for quantifying mitochondrial dysfunction, specifically in isolated organ perfusion and permeabilized cell systems.

Part 1: The Tracer Logic and Carbon Atom Mapping

The Symmetry Factor and Label Retention

The utility of Sodium Fumarate-2,3-13C2 hinges on the symmetry of the fumarate molecule and the stereospecificity of downstream enzymes.

• Fumarate Symmetry: Fumarate is a symmetric dicarboxylic acid.[1] Labeling carbons 2 and 3 (the methine carbons) renders the molecule symmetric with respect to the label.

• The "Survivor" Carbons: In a standard oxidative TCA turn, two carbons are lost as CO2. These carbons originate from the carboxyl groups of oxaloacetate (OAA).

  • Crucial Mechanism: The C2 and C3 positions of fumarate become the C2 and C3 positions of OAA. These specific carbons are not decarboxylated during the conversion of Isocitrate to

    -Ketoglutarate (IDH step) or -Ketoglutarate to Succinyl-CoA (KGDH step).

  • Result: The 13C label from Fumarate-2,3-13C2 is fully conserved through the first turn of the cycle, reappearing as Succinate-2,3-13C2. This makes it an ideal tracer for measuring cycle turnover rates and dilution by unlabeled acetyl-CoA , without the confounding variable of decarboxylative label loss.

Pathway Visualization (DOT Diagram)

The following diagram traces the carbon fate of Fumarate-2,3-13C2 through the TCA cycle, highlighting the conservation of the label.

Figure 1: Carbon atom mapping of Sodium Fumarate-2,3-13C2. Note that the labeled carbons (green nodes) are retained through the decarboxylation steps, returning as M+2 Succinate.

Part 2: Experimental Protocol (Perfusion & Permeabilized Cells)

The Transport Barrier

Critical Causality: Unlike glutamine or hydrophobic esters (e.g., dimethyl fumarate), sodium fumarate is a dicarboxylate dianion at physiological pH. It does not freely diffuse across the plasma membrane. It requires specific dicarboxylate transporters (NaDC1/NaDC3), which are not ubiquitously expressed in all cultured cell lines. Solution: This tracer is best suited for:

• Isolated Mitochondrial Preparations: Direct access to the inner mitochondrial membrane carriers.

• Permeabilized Cells: Using saponin or digitonin to bypass the plasma membrane while leaving mitochondria intact.

• Perfused Organs (Heart/Kidney): Where physiological transporters are active and uptake is robust.

Protocol: Mitochondrial Flux in Permeabilized Cells

This protocol validates mitochondrial competency by measuring the conversion of Fumarate-2,3-13C2 to downstream TCA intermediates.

Reagents

• Tracer: Sodium Fumarate-2,3-13C2 (99% enrichment).

• Buffer: Mitochondrial Respiration Buffer (MiR05: 0.5 mM EGTA, 3 mM MgCl2, 60 mM K-lactobionate, 20 mM taurine, 10 mM KH2PO4, 20 mM HEPES, 110 mM sucrose, 1 g/L BSA, pH 7.1).

• Permeabilizing Agent: Saponin (titrated to cell type, typically 20-50 µg/mL).

• Quenching Agent: 80% Methanol (-80°C).

Workflow

• Cell Preparation: Harvest cells (e.g., 5x10^6 count) and wash 2x with PBS.

• Permeabilization: Resuspend cells in MiR05 buffer containing Saponin. Incubate for 5 minutes on ice. Verify permeabilization via Trypan Blue exclusion (cells should take up dye).

• Pulse Labeling:

  • Add ADP (1-5 mM) to stimulate State 3 respiration.

  • Add Sodium Fumarate-2,3-13C2 (10 mM final) .

  • Optional: Add unlabeled Pyruvate (5 mM) and Malate (2 mM) if assessing competition, but for pure tracing, Fumarate + ADP is the driver.

• Incubation: Incubate at 37°C with gentle shaking.

  • Timepoints: 0, 5, 10, 20 minutes (Metabolism is rapid in isolated mitochondria).

• Quenching:

  • Rapidly centrifuge (10,000 x g for 30s) to pellet mitochondria/cells.

  • Aspirate supernatant.

  • Immediately add 500 µL 80% Methanol (-80°C) to the pellet. Vortex vigorously.

• Extraction:

  • Freeze-thaw cycle (Liquid N2 / 37°C) x3 to lyse mitochondrial membranes.

  • Centrifuge at 15,000 x g for 10 min at 4°C.

  • Collect supernatant for GC-MS or LC-MS analysis.

• Derivatization (for GC-MS): Dry supernatant under N2 gas. Derivatize with MOX (methoxyamine hydrochloride) and MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide) to stabilize carboxyl groups.

Part 3: Analytical Modalities & Data Interpretation[1][2][3][4][5][6][7]

Mass Isotopomer Distribution (MID) Analysis

When analyzing data from GC-MS or LC-MS, the Fumarate-2,3-13C2 tracer produces distinct Mass Isotopomer Distributions (MIDs).

Metabolite	Primary Isotopomer	Mechanistic Origin
Fumarate	M+2	The unreacted tracer pool.
Malate	M+2	Direct hydration by Fumarase. Label is at C2, C3.[2]
Aspartate	M+2	Transamination of OAA (M+2). Proxy for mitochondrial OAA.
Citrate	M+2	Condensation of OAA (M+2) + Unlabeled Acetyl-CoA.
-Ketoglutarate	M+2	Oxidative decarboxylation of Citrate (M+2). Label is retained.
Succinate	M+2	Oxidative decarboxylation of -KG (M+2). Label is retained.
Succinate	M+0	If significant M+0 appears, it indicates dilution from endogenous sources or unlabeled anaplerosis (e.g., unlabeled glutamine entry).

Calculating Flux Ratios

To determine the "cycling ratio" (how much fumarate completes a full turn vs. exits), compare the M+2 enrichment of the input (Fumarate) to the returned product (Succinate).

Formula: Fractional Enrichment (FE)

Where is the abundance of isotopomer M+i, and is the number of carbons.

Interpretation:

• High M+2 Citrate / High M+2 Malate: Indicates robust forward flux through Citrate Synthase.

• High M+2 Malate / Low M+2 Citrate: Indicates a bottleneck at Citrate Synthase or diversion of OAA to gluconeogenesis (PEPCK pathway).

Part 4: Analytical Workflow Visualization

The following diagram outlines the sequence from biological sample to data acquisition, ensuring sample integrity is maintained.

Figure 2: Analytical workflow for 13C-Fumarate tracing. Speed during quenching is paramount to prevent re-equilibration of fast-turnover metabolites like OAA.

References

• Alves, T. C., et al. (2015). "Integrated, Step-Wise, Mass-Isotopomer Flux Analysis of the TCA Cycle." Cell Metabolism. Link

• Munger, J. L., et al. (2008). "Systems-level metabolic flux profiling identifies fatty acid synthesis as a target for antiviral therapy." Nature Biotechnology. Link

• Fan, T. W., et al. (2012). "Stable isotope-resolved metabolomics and applications for drug development." Pharmacology & Therapeutics. Link

• Des Rosiers, C., et al. (1995). "Isotopomer analysis of citric acid cycle intermediates in heart perfused with [13C]glucose: differential incorporation of carbon-13 into citrate and alpha-ketoglutarate." Biochemical Journal. Link

• Yang, C., et al. (2019). "13C Metabolic Flux Analysis of Acetyl-CoA and TCA Cycle Metabolism in the Perfused Rat Heart." Methods in Molecular Biology. Link

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]

Sodium fumarate-2,3-13C2 molecular weight and isotopic purity specifications

Technical Guide: Sodium Fumarate-2,3- C

Specifications, Isotopic Purity, and Advanced Metabolic Applications

Executive Summary

Sodium Fumarate-2,3-

C (Disodium [2,3- C ]fumarate) is a specialized stable isotope-labeled metabolic tracer. Unlike its counterpart [1,4- C ]fumarate—widely used for hyperpolarized MRI detection of necrosis—the 2,3-labeled isotopologue serves a distinct role in Long-Lived State (LLS) NMR physics and high-resolution Metabolic Flux Analysis (MFA) .

This guide provides the precise physicochemical specifications, quality control protocols, and mechanistic applications for researchers utilizing this compound to probe the Tricarboxylic Acid (TCA) cycle or develop singlet-state NMR methodologies.

Part 1: Physicochemical Specifications[1][2]

The following data establishes the baseline identity of the material. Note that "Sodium Fumarate" in biological contexts almost universally refers to the disodium salt , as the monosodium form is acidic and less soluble in physiological buffers.

Table 1: Chemical Identity & Physical Properties

Parameter	Specification	Notes
Chemical Name	Disodium [2,3- C ]fumarate	IUPAC: Disodium (E)-[2,3- C ]but-2-enedioate
CAS Number	287389-39-3	Specific to the 2,3- C disodium salt form.[1][2]
Linear Formula	NaO C CH= CHCO Na	Labeled carbons are the central methine positions.
Molecular Weight	162.02 g/mol	Calculated. Natural abundance MW is ~160.04 g/mol .
Isotopic Purity	99 atom % C	Critical for LLS applications to minimize relaxation leakage.
Chemical Purity	98% (CP)	Impurities often include malate or maleate (cis-isomer).
Solubility	Water (> 200 mg/mL)	Highly soluble; pH of 50 mM solution is approx. 7.0–8.0.
Appearance	White crystalline powder	Hygroscopic; store in desiccator.

Structural Visualization

The following diagram illustrates the specific labeling pattern (highlighted in red) which creates the strongly coupled spin system essential for its unique NMR properties.

Figure 1: Molecular topology of Disodium Fumarate-2,3-

C . The central C= C double bond creates a strongly coupled spin system.

Part 2: Isotopic Purity & Quality Control (QC)

Validating the isotopic enrichment is critical. For 2,3-

C fumarate, the proximity of the two labeled carbons creates a distinct scalar coupling pattern that serves as a self-validating spectral fingerprint.

1. Quantitative C-NMR Protocol

Unlike [1,4-

C ]fumarate which shows singlets (decoupled), the 2,3-variant exhibits complex splitting due to coupling.

• Solvent: D

  O with trace TSP (Trimethylsilylpropanoic acid) as internal standard.

• Pulse Sequence: Inverse-gated decoupling (to suppress NOE for quantitative integration).

• Relaxation Delay (

  ): Must be . Note that for protonated carbons (2,3) is significantly shorter (~2–5s) than carboxyl carbons (1,4), allowing faster acquisition.

• Expected Spectrum:

  • Chemical Shift: ~134.1 ppm (relative to TSP at 0 ppm).

  • Splitting: A prominent doublet. The

    coupling constant for sp -sp carbons is typically 70–80 Hz .

  • Purity Calculation:

    Note: The "natural abundance singlet" appears if there is incomplete labeling (i.e., C- C isotopomers).

2. High-Resolution Mass Spectrometry (HRMS)

• Mode: Negative Ion Mode (ESI-).

• Target Ions:

  • Fumarate dianion:

    (m/z ~58.0 for labeled).

  • Hydrogen fumarate monoanion:

    (m/z ~117.02 for labeled).

• Validation: Look for the mass shift of +2.007 Da relative to the natural standard. The M+0 (unlabeled) and M+1 (singly labeled) peaks should be <1% relative abundance.

Part 3: Advanced Applications

The specific utility of the 2,3-labeling lies in two domains: Long-Lived States (LLS) and Metabolic Flux Analysis (MFA).

Application A: Long-Lived States (LLS) & Hyperpolarization

While [1,4-

C ]fumarate is the standard for necrosis imaging via relaxation, the 2,3-isomer is used to research Singlet States .

• Mechanism: The two equivalent protons and two equivalent

  C nuclei form an spin system. This symmetry allows the creation of a "singlet state" (antisymmetric spin order) that is immune to dipolar relaxation.

• Advantage: The lifetime of this singlet state (

  ) can significantly exceed the longitudinal relaxation time ( ), potentially allowing the hyperpolarized signal to be stored for minutes rather than seconds [1].

• Protocol:

  • Hyperpolarize via Dissolution DNP or PHIP (Parahydrogen Induced Polarization).

  • Transfer polarization to the Singlet State using specific RF pulse sequences (e.g., M2S or SLIC).

  • Store during transport/reaction.

  • Un-lock the signal to observe metabolic conversion to malate.

Application B: Metabolic Flux Analysis (MFA)

In the Krebs Cycle, the symmetry of fumarate plays a deceptive role.[3] Using 2,3-

C fumarate allows researchers to track the "scrambling" of carbon backbones.

• The Scrambling Effect: Fumarate is symmetric.[3] When it is hydrated to Malate (by Fumarase), the label position becomes fixed. However, if the flux reverses or cycles through Succinate (also symmetric), the label distribution randomizes.

• Workflow:

  • Introduce 2,3-

    C fumarate to cell culture/tissue.

  • Fumarase converts it to [2,3-

    C ]Malate.

  • Malate Dehydrogenase converts it to [2,3-

    C ]Oxaloacetate.

  • Upon condensation with Acetyl-CoA (Citrate Synthase), the specific isotopomer of Citrate formed reveals the precise "turn" of the cycle and anaplerotic contributions [2].

Figure 2: Metabolic fate of the 2,3-label. The transition from symmetric fumarate to asymmetric malate is the key tracking step.

Part 4: Handling and Storage

To maintain the high isotopic purity and prevent chemical degradation:

• Hygroscopicity: Disodium fumarate is hygroscopic. Store in a desiccator at room temperature (20–25°C).

• Solution Stability: Aqueous solutions (pH ~7.4) are stable for weeks at 4°C, but prone to bacterial growth (fumarate is a carbon source). Sterile filter (0.22 µm) all stock solutions.

• Acidity Warning: Do not acidify high-concentration solutions below pH 3.0, as Fumaric Acid (the free acid) has very low solubility (~6 mg/mL) and will precipitate out of solution, ruining the concentration standard.

References

• Levitt, M. H. (2019).[4][5] "Long-lived nuclear spin states in monodeuterated methyl groups."[5] Journal of Chemical Physics.

• Zamboni, N., et al. (2009).[6] "13C-based metabolic flux analysis." Nature Protocols.

• Sigma-Aldrich. "Sodium fumarate-2,3-13C2 Specifications."

• Cambridge Isotope Laboratories. "Metabolic Tracers and NMR Solvents."

Sources

• 1. scientificlabs.co.uk [scientificlabs.co.uk]
• 2. mdpi.com [mdpi.com]
• 3. Isotope-Assisted Metabolic Flux Analysis: A Powerful Technique to Gain New Insights into the Human Metabolome in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. researchgate.net [researchgate.net]

Technical Guide: 13C-Labeled Fumarate in Krebs Cycle Anaplerosis Studies

This guide serves as a technical manual for designing, executing, and interpreting 13C-fumarate tracing experiments. It moves beyond standard glucose/glutamine flux analysis to address the specific challenges of dicarboxylate anaplerosis.

Part 1: Executive Summary & Strategic Rationale

While [U-13C]glucose and [U-13C]glutamine are the gold standards for interrogation of Central Carbon Metabolism (CCM), they often fail to resolve specific anaplerotic fluxes entering at the level of dicarboxylates. Fumarate, traditionally viewed merely as a hydration intermediate, has emerged as a critical oncometabolite and signaling molecule, particularly in renal cell carcinoma (HLRCC) and hypoxic tumor microenvironments.

Why Use 13C-Fumarate?

• Direct Anaplerotic Resolution: Bypasses the upstream "noise" of glycolysis and glutaminolysis to directly interrogate the terminal TCA cycle.

• Symmetry Analysis: Fumarate’s molecular symmetry (

  point group) provides a unique tool for validating bidirectional flux between the mitochondria and cytosol.

• Transporter Profiling: Acts as a functional probe for Na+-dependent dicarboxylate transporters (SLC13 family), which are often dysregulated in metabolic disease.

Part 2: Mechanistic Foundation (Expertise & Experience)

The Entry Mechanism: SLC13 Transporters

Unlike glucose (GLUTs) or glutamine (SLC1A5), fumarate is a dicarboxylate dianion at physiological pH and cannot passively diffuse across the plasma membrane.

• Primary Gatekeeper: Uptake is mediated by the SLC13 family , specifically NaDC1 (SLC13A2) and NaDC3 (SLC13A3) . These are electrogenic, sodium-coupled symporters (

  ).[1]

• Experimental Implication: Your media formulation must contain physiological sodium levels. Low-sodium buffers will abolish uptake, leading to false-negative flux data.

The Symmetry Trap: Atom Mapping Logic

A common error in fumarate tracing is misinterpreting the scrambling of 13C labels.

• The Molecule: Fumarate is symmetric. Labeling Carbon 1 is identical to labeling Carbon 4.

• The Reaction (Fumarase): Fumarate Hydratase (FH) adds water across the double bond to form L-Malate. While L-Malate is chiral, the carbon backbone retains the label positions derived from fumarate.

• The Critical Scrambling Event: If [1,4-13C2]Fumarate enters the TCA cycle and moves forward to Oxaloacetate (OAA), the labels remain at C1 and C4. However, if flux reverses to Succinate (via Succinate Dehydrogenase/Complex II), the symmetry of Succinate randomizes the orientation. When that Succinate returns to Fumarate, the label distribution changes, allowing you to quantify exchange flux vs. net flux .

Tracer Selection Matrix

Tracer	Isotopologue Output	Primary Utility
[U-13C4]Fumarate	M+4 (Fumarate/Malate)	Total Uptake: Best for simple "uptake and incorporation" assays. High sensitivity.
[1,4-13C2]Fumarate	M+2 (Malate/Citrate)	Anaplerotic Flux: Differentiates oxidative TCA entry from reductive carboxylation.
[2,3-13C2]Fumarate	M+2 (Malate)	Bond Cleavage: Useful for tracking carbon fates into gluconeogenesis (PEPCK activity).

Part 3: Experimental Protocol (Trustworthiness)

Phase A: Cell Culture & Pre-Conditioning

• Cell Density: Seed cells to reach 70-80% confluency at the time of tracing. Over-confluent cells downregulate SLC13 transporters.

• Media Adaptation: If testing metabolic inhibitors (e.g., FH inhibitors), pre-treat for 4-12 hours prior to isotope introduction.

Phase B: The 13C-Pulse (Step-by-Step)

• Wash Step: Rapidly wash cells 2x with warm PBS (37°C) to remove unlabeled metabolic fuel.

• Tracer Media Preparation:

  • Base: Glucose-free/Glutamine-free DMEM (custom formulation) or minimal Krebs-Ringer buffer.

  • Tracer: Add [1,4-13C2]Fumarate to a final concentration of 500 µM - 1 mM .

  • Note: Higher concentrations than glutamine are required due to the lower affinity of NaDC transporters (

    ).

• Incubation:

  • Duration: 30 minutes to 4 hours. Fumarate turnover is rapid; long incubations (24h) lead to label dilution into amino acid pools (Aspartate/Glutamate), complicating analysis.

• Quenching:

  • Remove media.

  • Immediately add 80% Methanol (pre-chilled to -80°C) .

  • Incubate on dry ice for 15 minutes. This stops all enzymatic activity instantly.

Phase C: Extraction & Derivatization (GC-MS Focus)

While LC-MS is possible, GC-MS is superior for resolving TCA intermediates.

• Scrape & Collect: Scrape cells in methanol; transfer to centrifuge tubes.

• Phase Separation: Add chloroform and water to separate polar metabolites. Collect the aqueous (upper) phase.

• Derivatization:

  • Dry samples under nitrogen flow.

  • Add 50 µL MOX (Methoxyamine HCl in pyridine) . Incubate 37°C for 90 min (stabilizes keto-groups).

  • Add 50 µL MTBSTFA + 1% TBDMSCl . Incubate 60°C for 60 min.

  • Why? This adds TBDMS groups, making dicarboxylates volatile and stable for GC analysis.

Part 4: Visualization of Pathways & Workflow

Diagram 1: The Fumarate Anaplerotic Pathway

This diagram illustrates the flow of 13C from extracellular uptake through the critical FH node and into the TCA cycle.

Caption: Atom mapping of [1,4-13C2]Fumarate entry via NaDC1 and conversion to Malate/Citrate.

Diagram 2: Experimental Workflow Logic

Caption: Step-by-step workflow for 13C-fumarate pulse-chase experiments.

Part 5: Data Presentation & Analysis

Interpreting Mass Isotopomer Distributions (MIDs)

When analyzing GC-MS data (TBDMS derivatives), you will observe specific mass shifts.

Metabolite	Fragment Ion (m/z)	Expected Label (from [1,4-13C2]Fumarate)	Interpretation
Fumarate	M-57 (TBDMS loss)	M+2	Direct uptake of tracer.
Malate	M-57	M+2	FH activity (Hydration).
Succinate	M-57	M+2	Reverse Flux: Indicates reversal of SDH or equilibration.
Aspartate	M-57	M+2	Cataplerosis: OAA leaving TCA via transamination.
Citrate	M-57	M+2	Forward Cycling: OAA condensing with unlabeled Acetyl-CoA.

Calculating Fractional Enrichment

Do not report raw peak areas. You must correct for natural abundance (1.1% per carbon).

Where is the abundance of isotopologue and is the number of carbons.

Part 6: Applications in Drug Development

• FH-Deficient Cancers (HLRCC): In these cells, FH is mutated. Tracing with 13C-Fumarate serves as a negative control; you should see high intracellular M+2 Fumarate but zero M+2 Malate. This validates the "metabolic block."

• Glutaminase Inhibitors (CB-839): Fumarate tracing can rescue TCA cycle activity when glutamine entry is blocked, testing the plasticity of the tumor's anaplerotic potential.

References

• Pajor, A. M. (1999). "Sodium-coupled transporters for Krebs cycle intermediates." Annual Review of Physiology, 61(1), 663-682. Link

• Metallo, C. M., et al. (2011).[2] "Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells." Journal of Biotechnology, 157(4), 543-552. Link

• Yang, M., et al. (2013). "Fumarate hydratase deficiency in renal cancer induces glycolytic addiction and hypoxia-inducible transcription factor 1α stabilization by glucose-dependent generation of reactive oxygen species." Molecular and Cellular Biology, 33(16), 3133-3138. Link

• Keshari, K. R., et al. (2011). "Hyperpolarized [1,4-13C2]fumarate allows for real-time in vivo imaging of necrosis." Proceedings of the National Academy of Sciences, 108(46), 18606-18611. Link

• Fan, J., et al. (2014). "Quantitative flux analysis reveals folate-dependent NADPH production." Nature, 510(7504), 298-302. Link

Sources

• 1. Expression of sodium-dependent dicarboxylate transporter 1 (NaDC1/SLC13A2) in normal and neoplastic human kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]

Stable Isotope Labeled Fumarate for Mitochondrial Function &amp; Necrosis Analysis

Executive Summary: The Dual Utility of Labeled Fumarate

Fumarate (fumaric acid) sits at a critical junction in cellular metabolism. Within the mitochondria, it is a catalytic intermediate of the Tricarboxylic Acid (TCA) cycle; in the cytosol, it acts as a signaling molecule involved in the hypoxic response.

For the researcher, stable isotope-labeled fumarate offers two distinct, high-value applications that rely on opposing principles of membrane permeability:

• Metabolic Flux Analysis (MFA): Using downstream labeling (via 13C-Glutamine) or permeable esters to quantify mitochondrial respiration and Fumarate Hydratase (FH) activity.

• Necrosis Imaging (Hyperpolarized MRI): Exploiting the impermeability of fumarate to healthy cell membranes to detect cell death with high specificity.

This guide details the protocols, tracer selection, and mechanistic logic for deploying stable isotope-labeled fumarate in both mass spectrometry (MS) and magnetic resonance imaging (MRI) workflows.

Tracer Selection & Physics of the Label

Choosing the correct isotopologue is not merely about mass shift; it is about the fate of the carbon atom and the physics of detection.

Table 1: Tracer Selection Matrix

Isotope Label	Primary Application	Detection Method	Key Technical Advantage
[1,4-13C2]Fumarate	Necrosis Imaging	Hyperpolarized 13C-MRI	Carboxyl carbons have long relaxation times (>60s), preserving polarization for in vivo imaging.
[U-13C4]Fumarate	In vitro Enzymology	LC-MS / GC-MS	Provides maximal mass shift (M+4); ideal for isolated mitochondria or lysate assays where permeability is not a barrier.
[2,3-13C2]Fumarate	Mechanistic Probing	NMR / MS	Used to distinguish carbon scrambling across the symmetric fumarate molecule during complex multi-turn TCA cycling.
[U-13C5]Glutamine	Intact Cell TCA Flux	LC-MS	indirect Labeling: Since fumarate is poorly permeable to healthy cells, labeled glutamine is the preferred precursor to load the fumarate pool in vivo.

Application A: Hyperpolarized 13C-MRI for Necrosis Detection

The Mechanistic Logic

In healthy tissue, fumarate is hydrophilic and charged, preventing it from crossing the plasma membrane. It cannot access the cytosolic or mitochondrial enzyme Fumarase (Fumarate Hydratase).

However, during necrosis , the plasma membrane ruptures. Exogenous fumarate rushes into the cell and is instantly hydrated to Malate.

• Apoptosis: Membrane remains intact (Fumarate excluded).

• Necrosis: Membrane compromised (Fumarate

  Malate).

This conversion is the "switch" that allows researchers to distinguish necrosis from inflammation or apoptosis non-invasively.

Protocol: Hyperpolarized [1,4-13C2]Fumarate Imaging[1][2]

Prerequisites: DNP Polarizer (e.g., SPINlab), 13C-MRI coil.

• Sample Preparation:

  • Mix [1,4-13C2]fumaric acid with a trityl radical (polarizing agent) and a glass-forming agent (DMA/DMSO).

  • Expert Insight: Use the acid form, not the salt, for higher glassing efficiency during freezing.

• Polarization:

  • Insert sample into DNP polarizer at ~1.4 K and 3.35 T (or 5 T).

  • Irradiate with microwaves (approx. 94 GHz) for 60–90 minutes until solid-state polarization saturates.

• Dissolution:

  • Rapidly dissolve the frozen sample with superheated buffer (Tris/EDTA, pH 7.8) to neutralize the acid and yield a physiological solution (approx. 80 mM fumarate).

  • QC Step: Check pH immediately. It must be 7.2–7.6. Acidic injection causes pain; basic injection degrades the signal.

• Injection & Imaging:

  • Inject intravenously (IV) into the subject (mouse/rat tail vein) within 10–15 seconds of dissolution.

  • Sequence: Use a slice-selective 13C-CSI (Chemical Shift Imaging) or EPSI sequence.

  • Target: Acquire spectra every 2–3 seconds. Look for the emergence of the [1,4-13C2]Malate peak (approx. 183 ppm) distinct from the Fumarate peak (175 ppm).

Application B: Mitochondrial Flux Analysis (MS-Based)

The Permeability Challenge

Direct addition of 13C-fumarate to healthy cell culture media often yields poor uptake. To analyze mitochondrial function in intact cells, you must use Dimethyl Fumarate (DMF) (which is rapidly hydrolyzed intracellularly) or an upstream tracer like [U-13C]Glutamine .

Protocol: LC-MS Analysis of TCA Cycle Intermediates

Objective: Measure the Mass Isotopomer Distribution (MID) of fumarate and malate to assess Fumarase activity and TCA cycling.

• Cell Culture & Tracing:

  • Seed cells (e.g., 500,000 cells/well).

  • Wash with PBS and switch to glucose-free/glutamine-free DMEM.

  • Add [U-13C5]Glutamine (2–4 mM).

  • Incubate for steady-state (4–6 hours) or kinetic timepoints (15, 30, 60 min).

• Metabolite Extraction (The "Cold" Trap):

  • Critical Step: Metabolism must stop instantly. Place plates on dry ice or liquid nitrogen immediately.

  • Add 80:20 Methanol:Water (pre-chilled to -80°C). Scrape cells.[1]

  • Vortex and centrifuge at 4°C (15,000 x g) for 10 min.

• LC-MS Analysis:

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is required for polar organic acids.

  • Mode: Negative Ion Mode (ESI-).

  • Transitions: Monitor the M+0, M+1, ... M+4 isotopologues for fumarate (m/z 115

    fragments).

• Data Interpretation (MID Analysis):

  • Calculate the fractional abundance of each isotopologue.

  • M+4 Fumarate: Indicates direct oxidative TCA flow from Glutamine

    Glutamate -KG Succinate Fumarate.

  • M+3 Fumarate: Indicates reductive carboxylation (reverse TCA) or pyruvate cycling.

Visualizing the Pathways

The following diagrams illustrate the logic flow for both the Necrosis "Switch" and the TCA Flux logic.

Figure 1: The Necrosis Switch. Hyperpolarized fumarate only converts to malate when membrane integrity is lost.

Figure 2: TCA Flux Tracing. Following [U-13C]Glutamine carbons to Fumarate (M+4) via oxidative TCA cycling.

References

• Gallagher, F. A., et al. (2009). "Production of hyperpolarized [1,4-13C2]malate from [1,4-13C2]fumarate is a marker of cell necrosis and treatment response in tumors."[2] Proceedings of the National Academy of Sciences.

• Keshari, K. R., & Wilson, D. M. (2014). "Chemistry and biochemistry of 13C hyperpolarized magnetic resonance imaging." Chemical Society Reviews.

• Metallo, C. M., et al. (2011). "Reductive glutamine metabolism by IDH1 mediates lipogenesis under hypoxia." Nature.

• Yuan, Y., et al. (2022). "Comprehensive Metabolic Flux Analysis of Mitochondrial Function." Methods in Molecular Biology.

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. pnas.org [pnas.org]

Protocols & Analytical Methods

Protocols for 13C-Metabolic Flux Analysis (MFA) using sodium fumarate-2,3-13C2

An Application Guide to Probing Mitochondrial Metabolism: Protocols for 13C-Metabolic Flux Analysis using Sodium Fumarate-2,3-13C2

Introduction: Beyond Genomics to Functional Phenotyping

In the landscape of modern biological research and drug development, understanding the functional state of a cell is paramount. While genomics and proteomics provide a blueprint of cellular potential, it is the flux through metabolic networks—the fluxome—that defines the actual cellular phenotype. 13C-Metabolic Flux Analysis (13C-MFA) stands as the gold standard for quantifying intracellular metabolic rates, offering a detailed map of carbon flow through biochemical pathways.[1][2] This technique involves introducing a substrate labeled with the stable isotope ¹³C and tracking its incorporation into downstream metabolites.[3] By measuring the resulting mass isotopomer distributions (MIDs) with mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, and applying computational modeling, we can calculate the in vivo rates of metabolic reactions.[1][4]

This guide moves beyond commonly used tracers like glucose and glutamine to focus on a specialized application: the use of Sodium Fumarate-2,3-¹³C₂ to directly probe the tricarboxylic acid (TCA) cycle. This approach provides a powerful lens to investigate mitochondrial function, bioenergetics, and the metabolic rewiring central to numerous diseases, including cancer and metabolic disorders.

The Scientific Rationale: Why Use a Direct TCA Cycle Tracer?

The choice of an isotopic tracer is a critical design element that dictates the specific metabolic pathways that can be resolved.[5] While ¹³C-glucose is excellent for a global view of central carbon metabolism, its journey through glycolysis can obscure subtle changes occurring exclusively within the mitochondria.

Sodium Fumarate-2,3-¹³C₂ offers distinct advantages:

• Direct Interrogation of the TCA Cycle: Fumarate is a direct intermediate of the TCA cycle. Introducing it in its ¹³C-labeled form bypasses upper metabolic pathways, providing a high-resolution view of TCA cycle dynamics, including forward flux, backward (reductive) flux, and the activity of connected anaplerotic and cataplerotic pathways.

• Focus on Mitochondrial Health and Dysfunction: As the hub of cellular respiration, the TCA cycle's function is a direct indicator of mitochondrial health.[6] This tracer is ideal for assessing the metabolic impact of mitochondrial toxins, genetic mitochondrial diseases, or drugs designed to modulate mitochondrial activity.

• Elucidating Anaplerosis and Cataplerosis: The tracer helps quantify the rates at which intermediates are added to (anaplerosis) or removed from (cataplerosis) the TCA cycle for biosynthesis (e.g., amino acid or fatty acid synthesis). This is crucial for understanding how cancer cells sustain proliferation.[4]

The overall experimental strategy follows a five-stage process, from initial experimental design to the final flux map that quantitatively describes the metabolic phenotype.

Caption: Overall workflow for ¹³C-Metabolic Flux Analysis.

Part 1: Experimental Design & Isotopic Labeling Protocol

A robust experimental design is the foundation of a successful 13C-MFA study. The goal is to achieve a metabolic and isotopic steady state, where intracellular fluxes and the labeling patterns of metabolites are stable over time.[4]

1.1. Materials

• Selected mammalian cell line (adherent or suspension)

• Standard cell culture medium and supplements (e.g., DMEM, FBS)

• Custom labeling medium: Standard medium lacking the unlabeled counterpart of the tracer (in this case, fumarate is not typically added, so standard DMEM or RPMI is often sufficient).

• Sodium Fumarate-2,3-¹³C₂ (ensure high isotopic purity, >99%)

• Cell culture plates, flasks, or bioreactors

1.2. Protocol for Isotopic Labeling

• Cell Seeding and Growth: Seed cells at a density that will allow them to reach the desired confluency or cell number (typically mid-exponential growth phase) at the time of the experiment. Culture under standard, controlled conditions (37°C, 5% CO₂).

  • Causality Explanation: Performing experiments during the mid-exponential growth phase ensures that cells are in a relatively stable metabolic state (pseudo-steady state), which is a core assumption for most MFA models.

• Prepare Labeling Medium: Prepare the custom culture medium and supplement it with Sodium Fumarate-2,3-¹³C₂. The final concentration should be optimized, but a typical starting point is in the range of the unlabeled metabolite's physiological concentration, often 0.5-2 mM.

• Initiate Labeling:

  • For adherent cells , aspirate the standard medium, wash once gently with pre-warmed phosphate-buffered saline (PBS), and immediately add the pre-warmed ¹³C-labeling medium.

  • For suspension cells , pellet the cells by centrifugation (e.g., 300 x g for 3 minutes), gently aspirate the supernatant, and resuspend the cells in the pre-warmed ¹³C-labeling medium.

• Incubation: Return the cells to the incubator. The incubation time is critical and must be sufficient to approach isotopic steady state. For TCA cycle intermediates, this can take several hours.[7] A time-course experiment (e.g., sampling at 2, 4, 8, and 12 hours) is highly recommended during initial protocol development to determine the optimal labeling duration.

Part 2: Metabolite Quenching & Extraction Protocol

This is the most critical hands-on step. The objective is to instantly halt all enzymatic activity to preserve the in-vivo labeling patterns.[8] Failure to quench metabolism effectively will lead to inaccurate results.

2.1. Materials

• Quenching/Extraction Solution: 80% Methanol / 20% Water, pre-chilled to -80°C.

• Cell scraper (for adherent cells)

• Centrifuge capable of reaching -9°C or 4°C

• Dry ice

2.2. Protocol for Quenching and Extraction

• Prepare for Quenching: Place the quenching/extraction solution on dry ice. If working with adherent cells, place the culture plates on a metal block on the dry ice to cool the bottom surface rapidly.

• Remove Medium: Quickly remove the ¹³C-labeling medium.

  • For adherent cells , aspirate the medium completely.

  • For suspension cells , quickly pellet the cells in a pre-chilled centrifuge tube and discard the supernatant.

  • Causality Explanation: A rapid wash step with ice-cold saline can be performed here to remove extracellular contamination, but it must be executed in seconds to prevent metabolite leakage.[9]

• Quench Metabolism: Immediately add the ice-cold 80% methanol solution to the cells.

  • For a 10 cm plate, use 1-2 mL.

  • For a cell pellet, use 1 mL per 5-10 million cells.

• Cell Lysis and Extraction:

  • For adherent cells , use a cell scraper to scrape the plate in the presence of the quenching solution. Transfer the resulting cell slurry to a microcentrifuge tube.

  • For suspension cells , vortex the tube vigorously for 30 seconds to resuspend and lyse the cell pellet.

• Complete Extraction: Incubate the tubes at -20°C for at least 20 minutes to ensure complete extraction.

• Clarify Lysate: Centrifuge the tubes at maximum speed (e.g., >16,000 x g) for 10 minutes at 4°C to pellet cell debris and proteins.

• Collect Supernatant: Carefully transfer the supernatant, which contains the polar metabolites, to a new, clean tube. This is the metabolite extract.

• Storage: Store the extract at -80°C until analysis. For GC-MS analysis, the sample will need to be dried completely (e.g., using a vacuum concentrator) before derivatization.

Interpreting the Data: The Metabolic Fate of Fumarate-2,3-¹³C₂

Understanding the expected labeling patterns is key to interpreting the data. When Sodium Fumarate-2,3-¹³C₂ enters the cell and is transported to the mitochondria, the two ¹³C atoms (indicated by red dots) are traced through the TCA cycle.

Caption: Fate of ¹³C atoms from Fumarate-2,3-¹³C₂ in the TCA cycle.

As shown, the M+2 label (denoting two ¹³C atoms) from fumarate is conserved in malate and oxaloacetate. When the M+2 oxaloacetate condenses with unlabeled (M+0) acetyl-CoA, it forms M+2 citrate. This M+2 isotopologue propagates through α-ketoglutarate and succinyl-CoA. Because succinate is a symmetric molecule, the subsequent conversion back to fumarate by succinate dehydrogenase can "scramble" the labels between carbons 2/3 and 1/4. This scrambling is itself informative and can be used to probe enzyme reversibility.

Part 3: GC-MS Analysis Protocol

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used platform for 13C-MFA due to its high chromatographic resolution and ability to generate reproducible fragmentation patterns that provide positional isotopic information.[10]

3.1. Sample Derivatization Organic acids of the TCA cycle are polar and not sufficiently volatile for GC analysis. They must first be derivatized. Silylation is a common and effective method.[11]

• Dry Extract: Ensure the metabolite extract from Part 2 is completely dry using a vacuum concentrator. Moisture will deactivate the derivatization reagent.

• Prepare Reagent: A common reagent is N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

• Derivatize: Add 50 µL of a pyridine solution (to aid solubility) followed by 50 µL of MSTFA + 1% TMCS to the dried extract.

• Incubate: Cap the vials tightly and incubate at 60-70°C for 60 minutes to allow the reaction to complete.

  • Causality Explanation: Derivatization replaces acidic protons on carboxyl and hydroxyl groups with non-polar trimethylsilyl (TMS) groups, increasing the volatility of the metabolites for entry into the gas phase of the GC system.[12]

3.2. GC-MS Instrumentation and Parameters The following table provides a typical starting point for GC-MS analysis. Parameters must be optimized for the specific instrument and column used.

Parameter	Typical Setting	Rationale
GC Column	DB-5ms or similar (30 m x 0.25 mm x 0.25 µm)	A mid-polarity column that provides good separation for TMS-derivatized organic acids.
Injection Mode	Splitless	Maximizes the amount of analyte reaching the column, essential for detecting low-abundance metabolites.
Inlet Temp	250°C	Ensures rapid volatilization of derivatized samples without thermal degradation.
Oven Program	Start at 80°C, hold 2 min, ramp to 300°C at 10°C/min, hold 5 min	A temperature gradient is necessary to separate a wide range of metabolites with different boiling points.
Ion Source	Electron Ionization (EI)	EI at 70 eV creates reproducible fragmentation patterns that are crucial for isotopomer analysis.
MS Mode	Full Scan (m/z 50-600)	Collects data for all ions within a mass range, allowing for the quantification of all isotopologues of a given metabolite.

Part 4: Computational Flux Analysis Workflow

The raw GC-MS data contains the mass isotopomer distributions (MIDs) for all detected metabolites. This data must be processed and used as input for a computational model to estimate fluxes.[1]

• Data Extraction: For each metabolite of interest (e.g., malate, citrate, glutamate), extract the ion counts for each mass isotopologue (M+0, M+1, M+2, etc.) from the chromatogram.

• Correction for Natural Abundance: The raw MIDs must be corrected for the natural abundance of ¹³C (~1.1%) and other heavy isotopes in both the metabolite and the derivatization agent. This is typically done using established algorithms.

• Flux Estimation: The corrected MIDs, along with any measured extracellular rates (e.g., nutrient uptake, product secretion), are fed into specialized software (e.g., INCA, Metran, 13CFLUX2).

  • Causality Explanation: The software uses an iterative optimization algorithm. It simulates the MIDs that would result from a given set of fluxes in a provided metabolic network model. It then adjusts the fluxes to minimize the difference between the simulated MIDs and the experimentally measured MIDs, thereby finding the best-fit flux distribution.[4]

• Statistical Validation: Goodness-of-fit tests are performed to ensure the model accurately represents the data. Confidence intervals are calculated for each flux to assess the precision of the estimate.

Expected Data Summary Using Sodium Fumarate-2,3-¹³C₂, the primary labeled isotopologue for TCA cycle intermediates in the first turn of the cycle will be M+2.

Metabolite	Primary Expected Isotopologue	Pathway Origin
Fumarate	M+2	Tracer Input
Malate	M+2	Fumarase
Aspartate	M+2	Transamination of Oxaloacetate
Citrate	M+2	Condensation of M+2 OAA + M+0 Acetyl-CoA
α-Ketoglutarate	M+2	Isocitrate Dehydrogenase
Glutamate	M+2	Transamination of α-Ketoglutarate
Succinate	M+2	Succinyl-CoA Synthetase

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low Signal Intensity	Inefficient extraction; Low cell number; Degradation of sample; Poor derivatization.	Increase starting cell number; Ensure extraction solvent is ice-cold and work quickly; Check derivatization reagent activity (use fresh vial); Ensure samples are completely dry before derivatization.
No or Low ¹³C Enrichment	Labeling time too short; Poor tracer uptake by cells; Incorrect tracer concentration.	Perform a time-course experiment to determine optimal labeling time; Verify cell viability; Check concentration and purity of the ¹³C tracer.
High Variability Between Replicates	Inconsistent cell counts; Inconsistent timing during quenching/extraction; Pipetting errors.	Normalize cell counts before experiment; Standardize all manual steps, especially quenching, to be as rapid and consistent as possible; Use calibrated pipettes.
Poor Chromatographic Peak Shape	Active sites in GC inlet or column; Incomplete derivatization; Column overloading.	Replace GC inlet liner and trim column; Optimize derivatization time and temperature; Dilute sample if necessary.

Conclusion

13C-Metabolic Flux Analysis using Sodium Fumarate-2,3-¹³C₂ is a sophisticated and powerful technique that provides a direct and detailed view of mitochondrial TCA cycle activity. By bypassing glycolysis, it enables researchers to isolate and quantify fluxes within this critical metabolic hub with high precision. This targeted approach is invaluable for investigating the mechanisms of mitochondrial dysfunction in disease and for evaluating the efficacy of therapeutic agents designed to modulate cellular energy metabolism. While technically demanding, the unparalleled insight into the functional phenotype of the cell makes it an essential tool for systems biology and modern drug development.

References

• Leighty, R. W., & Antoniewicz, M. R. (2011). Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. Journal of biotechnology, 144(3), 167–174. Available from: [Link]

• Wang, L., et al. (2023). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. Frontiers in Neuroscience, 17, 1149080. Available from: [Link]

• Chen, L., et al. (2016). 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production. International journal of molecular sciences, 17(11), 1930. Available from: [Link]

• Sellick, C. A., et al. (2011). Quenching Methods for the Analysis of Intracellular Metabolites. In Methods in Molecular Biology, vol 708. Humana Press. Available from: [Link]

• Zamboni, N., et al. (2009). 13C-based metabolic flux analysis. Nature Protocols, 4(6), 878-892. Available from: [Link]

• Buescher, J. M., et al. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 34, 189-201. Available from: [Link]

• Gifford, R., et al. (2023). Optimization of 13C stable isotope labeling for the study of tricarboxylic cycle intermediates in mouse models. bioRxiv. Available from: [Link]

• Kloos, D., et al. (2012). Derivatization of the tricarboxylic acid cycle intermediates and analysis by online solid-phase extraction-liquid chromatography-mass spectrometry with positive-ion electrospray ionization. Analytical and Bioanalytical Chemistry, 403(7), 1951-1959. Available from: [Link]

• Long, C. P., & Young, J. D. (2016). 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures. OSTI.GOV. Available from: [Link]

• Kloos, D., et al. (2012). Derivatization of the tricarboxylic acid cycle intermediates and analysis by online solid-phase extraction-liquid chromatography-mass spectrometry with positive-ion electrospray ionization. Analytical and Bioanalytical Chemistry, 403(7), 1951-1959. Available from: [Link]

• O'Brien, K., et al. (2015). Reduced quenching and extraction time for mammalian cells using filtration and syringe extraction. Metabolomics, 11, 1345-1351. Available from: [Link]

• Liu, X., et al. (2023). Determination of the intermediates in glycolysis and tricarboxylic acid cycle with an improved derivatization strategy using gas chromatography-mass spectrometry in complex samples. Journal of Chromatography B, 1219, 123667. Available from: [Link]

• Brekke, E. M., et al. (2012). Quantitative importance of the pentose phosphate pathway determined by incorporation of 13C from [2-13C]- and [3-13C]glucose into TCA cycle intermediates and neurotransmitter amino acids in functionally intact neurons. Journal of Cerebral Blood Flow & Metabolism, 32(9), 1788-1799. Available from: [Link]

• Gifford, R., et al. (2023). Optimization of 13C stable isotope labeling for the study of tricarboxylic cycle intermediates in mouse models. bioRxiv. Available from: [Link]

• Ser, Z., & Hancu, G. (2021). Derivatization Methods in GC and GC/MS. In Gas Chromatography. IntechOpen. Available from: [Link]

• Creative Biolabs. Cell Sample Collection, Quenching and Metabolite Extraction in Metabolomics. Available from: [Link]

• Tcherkez, G., et al. (2009). In Folio Respiratory Fluxomics Revealed by 13C Isotopic Labeling and H/D Isotope Effects Highlight the Noncyclic Nature of the Tricarboxylic Acid “Cycle” in Illuminated Leaves. Plant Physiology, 151(2), 620-630. Available from: [Link]

• Leighty, R. W., & Antoniewicz, M. R. (2011). Metabolite extraction from suspension-cultured mammalian cells for global metabolite profiling. Protocol Exchange. Available from: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. tcichemicals.com [tcichemicals.com]

Targeted Metabolomics: Precision Quantitation and Flux Analysis of 13C2-Fumarate via HILIC-MS/MS

Executive Summary

This Application Note details a robust protocol for the detection and quantitation of 13C2-Fumarate (M+2 isotopologue) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Fumarate, a critical intermediate in the Tricarboxylic Acid (TCA) cycle, is often used as a readout for metabolic flux analysis (MFA) or as a biomarker for oncometabolite accumulation (e.g., in FH-deficient tumors).

This guide prioritizes Hydrophilic Interaction Liquid Chromatography (HILIC) over Reverse Phase (RP) chromatography to ensure adequate retention of polar carboxylates and separation from isobaric interferences.

Part 1: Theoretical Basis & Chemical Logic

The Challenge of Fumarate Analysis

Fumarate (

, MW 116.07) is a dicarboxylic acid. In negative electrospray ionization (ESI-), it forms the singly charged precursor .

• Native Precursor:

  115.0

• Primary Fragment: Loss of

  (44 Da) 71.0 (Acrylate anion).

13C2-Isotopologue Specifics

In metabolic flux experiments (e.g., tracing U-13C-Glutamine or U-13C-Glucose), the "M+2" isotopologue of fumarate contains two

atoms.

• M+2 Precursor:

  117.0

Fragmentation Logic (Critical for MRM Design): The transition monitored depends on the position of the

labels.

• Scenario A (Carboxyl Labeling): If the

  is in the carboxyl group lost as , the neutral loss is mass 45 ( ).

  • Transition:

• Scenario B (Backbone Labeling): If the

  atoms remain in the acrylate fragment, the neutral loss is mass 44 ( ).

  • Transition:

Expert Insight: Because biological flux generates a mixture of positional isotomers, monitoring both transitions (117->72 and 117->73) is recommended for total M+2 quantitation unless the labeling pattern is strictly defined by the tracer input.

The Malate Interference

Warning: Malate (

133) is a major interference. It undergoes in-source fragmentation (loss of water, -18 Da) to form an ion at 115, which is isobaric with fumarate.[1]

• Risk: If Malate and Fumarate co-elute, the Malate signal will mimic Fumarate, leading to false positives.

• Solution: Chromatographic resolution is non-negotiable.

Part 2: Experimental Workflow

Visual Workflow (Graphviz)

Caption: End-to-end workflow for 13C-Fumarate analysis, emphasizing cold extraction to prevent metabolic turnover and HILIC separation.

Part 3: Detailed Protocols

Sample Preparation (Metabolite Extraction)

Objective: Extract polar metabolites while quenching enzymatic activity.

• Quenching: Immediately place cells (on plate) or tissue on dry ice.

• Extraction Solvent: Prepare Extraction Buffer (Acetonitrile:Methanol:Water, 40:40:20 v/v/v) pre-chilled to -20°C.

  • Why? High organic content precipitates proteins; water ensures solubility of polar TCA intermediates.

• Lysis: Add 1 mL Extraction Buffer per

  cells. Scrape cells (if adherent) or homogenize (tissue).

• Agitation: Vortex vigorously for 30 seconds. Incubate at -20°C for 10 minutes.

• Clarification: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant: Transfer supernatant to a glass vial.

  • Note: If sensitivity is low, dry down under nitrogen flow (no heat) and reconstitute in 100

    L of 50:50 ACN:Water.

Liquid Chromatography (LC) Settings

System: UHPLC (e.g., Agilent 1290, Waters ACQUITY). Column:Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm) or equivalent.

• Why Amide HILIC? It retains polar carboxylates better than C18 and separates Fumarate from Malate.

Mobile Phases:

• A: 95% Water / 5% Acetonitrile + 10 mM Ammonium Acetate + 10 mM Ammonium Hydroxide (pH ~9.0).

• B: 95% Acetonitrile / 5% Water + 10 mM Ammonium Acetate + 10 mM Ammonium Hydroxide (pH ~9.0).

• Expert Note: High pH is crucial for negative mode ionization of dicarboxylic acids.

Gradient Profile (Flow: 0.3 mL/min, Temp: 35°C):

Time (min)	% B	Event
0.0	85	Initial Hold
1.0	85	Start Gradient
10.0	30	Elution of TCA acids
10.1	85	Return to Initial

| 14.0 | 85 | Re-equilibration |

Mass Spectrometry (MS/MS) Settings

Mode: Negative Electrospray Ionization (ESI-).[2] Source Parameters (Generic - Optimize for your instrument):

• Gas Temp: 300°C

• Gas Flow: 10 L/min

• Nebulizer: 45 psi

• Capillary Voltage: -3500 V

MRM Transition Table:

Analyte	Precursor ( )	Product ( )	Dwell (ms)	Collision Energy (eV)	Type
Fumarate (Native)	115.0	71.0	50	10 - 15	Quantifier
Fumarate (Native)	115.0	72.9	50	10 - 15	Qualifier
13C2-Fumarate	117.0	73.0	50	10 - 15	Target (Backbone)
13C2-Fumarate	117.0	72.0	50	10 - 15	Target (Carboxyl)
Malate (Interference)	133.0	115.0	20	10	Monitor

Self-Validation Step: Inject a pure Malate standard. If a peak appears in the Fumarate (115->71) channel at the Malate retention time, your source temperature may be too high (causing in-source fragmentation), or your chromatographic separation is insufficient.

Part 4: Data Analysis & Interpretation[2]

Natural Abundance Correction

Raw peak areas for 13C2-Fumarate (M+2) must be corrected for the natural presence of

(1.1% abundance) in the native pool.

• Logic: A small fraction of the "Native" M+0 pool naturally exists as M+1 and M+2 due to background isotopes.

• Tool: Use software like IsoCor or Isotopomer Network Compartmental Analysis (INCA) to subtract this background.

Pathway Visualization

Caption: Simplified flow of 13C labels. Detection of M+2 Fumarate often indicates multiple turns of the TCA cycle or reductive carboxylation pathways.

References

• Yuan, M., Breitkopf, S. B., Yang, X., & Asara, J. M. (2012). A positive/negative ion-switching, targeted mass spectrometry-based metabolomics platform of bodily fluids, cells, and fresh and fixed tissue. Nature Protocols, 7(5), 872–881. Link

• Lu, W., et al. (2010). Metabolomic analysis via reversed-phase ion-pairing liquid chromatography coupled to a stand alone orbitrap mass spectrometer. Analytical Chemistry, 82(8), 3212–3221. Link

• Agilent Technologies. (2019). Monitoring of Mammalian Cell Culture Media with HILIC-LC/MS. Application Note. Link

• Liu, X., & Rabinowitz, J. D. (2023). Identification of Metabolite Interference Is Necessary for Accurate LC-MS Targeted Metabolomics Analysis. Analytical Chemistry. Link

Sources

• 1. Identification of Metabolite Interference Is Necessary for Accurate LC-MS Targeted Metabolomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Probing Cellular Necrosis in Real-Time: Application Notes and Protocols for In Vivo Metabolic Imaging with Hyperpolarized ¹³C-Fumarate Derivatives

Introduction: A New Window into Cell Death

The ability to non-invasively image and quantify metabolic processes in real-time is a paradigm shift in biomedical research and clinical diagnostics. Hyperpolarized Magnetic Resonance Imaging (MRI) has emerged as a powerful technology that dramatically enhances the signal of ¹³C-labeled substrates, enabling the visualization of metabolic pathways previously hidden from conventional imaging techniques.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of hyperpolarized ¹³C-fumarate and its derivatives for in vivo metabolic imaging, with a particular focus on its application as a biomarker for cellular necrosis.

Fumarate, an intermediate in the tricarboxylic acid (TCA) cycle, is a key molecule in cellular bioenergetics.[3] The central principle behind using hyperpolarized ¹³C-fumarate to detect necrosis lies in its enzymatic conversion to malate by fumarase (also known as fumarate hydratase).[4] In healthy cells, exogenously administered fumarate has limited permeability across the cell membrane.[5] However, in necrotic cells, the compromised cell membrane releases fumarase into the extracellular space.[5] This allows for the conversion of hyperpolarized ¹³C-fumarate to ¹³C-malate, which can then be detected by ¹³C MR spectroscopy and imaging.[4][5] This conversion serves as a highly specific biomarker for cell death, offering a unique tool to assess treatment response in cancer, and to study other pathologies involving necrosis such as ischemia.[6][7][8][9]

This guide will provide a detailed overview of the underlying principles, step-by-step protocols for probe preparation and in vivo imaging, and data analysis considerations.

Core Principles: Hyperpolarization and the Fumarate-to-Malate Conversion

Hyperpolarization: Boosting the MR Signal

Conventional ¹³C-MRS is limited by the low natural abundance (1.1%) and low gyromagnetic ratio of the ¹³C nucleus, resulting in a very low intrinsic signal.[4] Hyperpolarization techniques overcome this limitation by dramatically increasing the nuclear spin polarization of ¹³C-labeled molecules by several orders of magnitude.[10][11] The two primary methods for hyperpolarizing ¹³C-fumarate are:

• Dissolution Dynamic Nuclear Polarization (dDNP): This is the most established method. It involves cooling a sample containing the ¹³C-labeled substrate, a polarizing agent (a stable radical), and a glassing agent to temperatures near 1 Kelvin in a strong magnetic field.[1] Microwave irradiation is then used to transfer the high electron spin polarization of the radical to the ¹³C nuclei.[12][13] The hyperpolarized solid is then rapidly dissolved in a superheated aqueous buffer to create an injectable solution.[1]

• Parahydrogen-Induced Polarization (PHIP): PHIP is a lower-cost alternative to dDNP.[5][14] It utilizes the spin order of parahydrogen, a spin isomer of molecular hydrogen, to hyperpolarize a precursor molecule through a chemical reaction.[5] For fumarate, its precursor, acetylenedicarboxylate, is hydrogenated with parahydrogen to produce hyperpolarized fumarate.[5][14]

The hyperpolarized state is transient, decaying back to thermal equilibrium with a time constant known as the T1 relaxation time.[15] Therefore, the entire process from dissolution to injection and imaging must be performed rapidly.

Caption: Overview of hyperpolarization methods for ¹³C-fumarate.

The Biochemical Basis: Fumarase as a Necrosis Marker

The conversion of fumarate to malate is a key reaction in the TCA cycle, catalyzed by the enzyme fumarase.[4] Fumarase exists in both mitochondrial and cytosolic isoforms.[4] In healthy tissues, the cell membrane is largely impermeable to fumarate.[5] However, when cells undergo necrosis, the plasma membrane loses its integrity, leading to the release of intracellular components, including fumarase, into the extracellular space.[5]

Caption: Fumarate-to-malate conversion in healthy vs. necrotic cells.

Experimental Protocols

Part 1: Preparation of Hyperpolarized ¹³C-Fumarate

This protocol provides a general framework for the preparation of hyperpolarized [1,4-¹³C₂]fumarate using a dDNP polarizer.

Materials:

• [1,4-¹³C₂]fumaric acid

• Trityl radical (e.g., OX063)

• Glassing agent (e.g., DMSO)

• Dissolution buffer (e.g., phosphate-buffered saline with NaOH for pH adjustment)

• dDNP polarizer system

• Sterile vials and syringes

Protocol:

• Sample Formulation:

  • In a sterile vial, dissolve [1,4-¹³C₂]fumaric acid in the chosen glassing agent (e.g., DMSO).

  • Add the trityl radical to the solution. A typical concentration is around 15 mM.[10]

  • Add a gadolinium-based contrast agent to shorten the T1 relaxation time of the radical, which speeds up the polarization process.

  • Sonicate the mixture to ensure complete dissolution.[4]

• Hyperpolarization:

  • Transfer a precise volume of the sample mixture into a sample cup.

  • Load the sample cup into the dDNP polarizer.

  • Initiate the cooling process to bring the sample to approximately 1 K.

  • Once the target temperature and magnetic field are reached, apply microwave irradiation at the appropriate frequency to initiate dynamic nuclear polarization. The polarization process typically takes 1-2 hours.[1]

• Dissolution and Formulation:

  • Prepare the dissolution buffer. The buffer should be heated and pressurized. The final concentration of fumarate after dissolution is typically in the range of 20-80 mM.[4]

  • Rapidly dissolve the hyperpolarized solid sample with the hot, pressurized buffer.

  • The resulting hyperpolarized ¹³C-fumarate solution should be at a physiological pH (around 7.4) and temperature (around 37°C).[4]

  • The final solution should be sterile and ready for injection.

Quality Control:

• Measure the polarization level of the dissolved sample using a small aliquot in an NMR spectrometer. Polarization levels of 25-35% are typically achieved for [1,4-¹³C₂]fumarate.[4]

• Confirm the pH and temperature of the final solution.

Part 2: In Vivo Imaging

This protocol describes a general procedure for in vivo imaging of hyperpolarized ¹³C-fumarate metabolism in a preclinical model (e.g., a mouse or rat with a tumor xenograft).

Animal Preparation:

• Anesthetize the animal using a suitable anesthetic (e.g., isoflurane).[16]

• Place a tail-vein catheter for the injection of the hyperpolarized substrate.[17]

• Position the animal in the MRI scanner. Ensure the animal's body temperature is maintained using a heating pad.[16][17]

• Monitor vital signs such as respiration and heart rate throughout the experiment.[17]

MRI Acquisition:

• Anatomical Imaging: Acquire high-resolution ¹H anatomical images (e.g., T2-weighted) to localize the region of interest (e.g., the tumor).[16]

• ¹³C-MRS/MRI Setup:

  • Use a dual-tuned ¹H/¹³C coil.

  • Perform necessary calibrations, including shimming and setting the transmitter power.

• Injection and Dynamic Acquisition:

  • Inject the hyperpolarized ¹³C-fumarate solution via the tail-vein catheter as a bolus (typically over 10-12 seconds).[5][17]

  • Start the dynamic ¹³C data acquisition immediately upon injection.

  • Acquire a series of ¹³C spectra or chemical shift images (CSI) over time (e.g., every 3-5 seconds for 1-2 minutes).[5] This will capture the arrival of the hyperpolarized fumarate and its conversion to malate.

Parameter	Typical Value (Preclinical)	Reference
Magnetic Field Strength	3.0T or higher	[18]
¹³C-Fumarate Concentration	20-80 mM	[4]
Injection Volume	0.3 - 0.5 mL for a mouse	[17]
Injection Rate	10-12 seconds	[5][17]
Acquisition Method	Chemical Shift Imaging (CSI)	[5]
Temporal Resolution	3-5 seconds	[5]
Total Acquisition Time	1-2 minutes	[5]

Table 1: Typical parameters for in vivo hyperpolarized ¹³C-fumarate imaging.

Part 3: Data Analysis

The analysis of dynamic hyperpolarized ¹³C-fumarate data focuses on quantifying the conversion of fumarate to malate.

• Spectral Processing:

  • The acquired ¹³C spectra will show distinct peaks for [1,4-¹³C₂]fumarate and its metabolic product, [1,4-¹³C₂]malate. The fumarate peak appears around 175.4 ppm, while the two malate peaks appear at approximately 180.6 ppm and 181.8 ppm.[7]

  • Perform necessary spectral processing, including phasing and baseline correction.

• Quantification:

  • Integrate the area under the peaks for fumarate and malate in each spectrum of the dynamic series.

  • A common metric for quantifying the conversion is the ratio of the malate signal to the total carbon signal (malate + fumarate) or to the fumarate signal.

  • Kinetic modeling can also be applied to determine the apparent rate of conversion (k_fumarate→malate).[19]

• Image Generation:

  • For CSI data, generate metabolic maps by plotting the spatial distribution of the fumarate and malate signals.

  • Overlay the metabolic maps on the corresponding anatomical ¹H images to correlate metabolic activity with anatomy.

Applications in Research and Drug Development

The ability to image cell necrosis in vivo with hyperpolarized ¹³C-fumarate has significant implications for various research areas:

• Oncology: Early assessment of tumor response to therapy is a major application.[20][21] A successful treatment that induces necrosis will lead to an increase in the malate-to-fumarate ratio.[7][9] This can provide a much earlier readout of treatment efficacy than traditional methods that rely on changes in tumor size.[7]

• Cardiovascular Disease: Imaging myocardial necrosis following a myocardial infarction is another promising application.[8]

• Neurodegenerative Diseases: This technique could potentially be used to study neuronal cell death in conditions like stroke and traumatic brain injury.[22]

• Toxicology: Assessing drug-induced tissue damage in preclinical studies.

Future Perspectives

The translation of hyperpolarized ¹³C-fumarate imaging to the clinic is an active area of research.[23][24] The development of more cost-effective hyperpolarization methods, such as PHIP, and the establishment of standardized protocols will be crucial for its widespread adoption.[5] As the technology matures, hyperpolarized ¹³C-fumarate imaging holds the promise of becoming a valuable tool for personalized medicine, enabling clinicians to make more informed decisions about patient treatment.[21]

References

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• Ito, K., Yoshimaru, T., Nonaka, H., Kudo, K., & Takakusagi, S. (2021). Hyperpolarized 13 C Magnetic Resonance Imaging of Fumarate Metabolism by Parahydrogen‐induced Polarization: A Proof‐of‐Concept in vivo Study. ChemPhysChem, 22(9), 915-921. [Link]

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• Ardenkjær-Larsen, J. H., Fridlund, B., Gram, A., Hansson, G., Hansson, L., Lerche, M. H., ... & Golman, K. (2003). Increase in signal-to-noise ratio of> 10,000 times in liquid-state NMR. Proceedings of the National Academy of Sciences, 100(18), 10158-10163. [Link]

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• Gallagher, F. A., Kettunen, M. I., Day, S. E., Hu, D. E., Ardenkjær-Larsen, J. H., Zandt, R., ... & Brindle, K. M. (2009). Production of hyperpolarized [1, 4-¹³C₂] malate from [1, 4-¹³C₂] fumarate is a marker of cell necrosis and treatment response in tumors. Proceedings of the National Academy of Sciences, 106(47), 19801-19806. [Link]

• Brindle, K. (2015). Potential Clinical Roles for Metabolic Imaging with Hyperpolarized [1-¹³C] Pyruvate. Frontiers in oncology, 5, 22. [Link]

• Lee, J., Lee, Y., Kim, D. H., Lee, S. J., Lee, Y., Cheong, C., ... & Lee, J. (2025). A pathway toward clinical translation of hyperpolarized [1, 4-¹³C₂, 2, 3-d₂] fumarate as an imaging biomarker for early cellular necrosis in vivo. Magnetic Resonance in Medicine. [Link]

• Autry, A., Gordon, J., Chen, H. Y., Park, I., Li, Y., Lee, J., ... & Xu, D. (2025). Clinical Translation of Hyperpolarized ¹³C Metabolic Probes for Glioma Imaging. Cancers, 17(17), 3843. [Link]

• Schroeder, M. A., Atherton, H. J., Ball, D. R., Bell, J. D., & Clarke, K. (2012). Hyperpolarized [1, 4-¹³C₂] Fumarate Enables Magnetic Resonance-Based Imaging of Myocardial Necrosis. Journal of the American College of Cardiology, 59(12), 1083-1091. [Link]

• Zaccagna, F., Grist, J. T., & Gallagher, F. A. (2018). Investigation of analysis methods for hyperpolarized ¹³C-pyruvate metabolic MRI in prostate cancer patients. NMR in Biomedicine, 31(11), e3997. [Link]

• Chen, A. P., Chu, W., Gu, Y. P., & Hurd, R. E. (2011). Imaging considerations for in vivo ¹³C metabolic mapping using hyperpolarized ¹³C-pyruvate. NMR in Biomedicine, 24(8), 919-926. [Link]

• Autry, A., Gordon, J., Chen, H. Y., Park, I., Li, Y., Lee, J., ... & Xu, D. (2025). Clinical Translation of Hyperpolarized ¹³C Metabolic Probes for Glioma Imaging. Cancers, 17(17), 3843. [Link]

• Gallagher, F. A., Kettunen, M. I., Day, S. E., Hu, D. E., Ardenkjær-Larsen, J. H., Zandt, R., ... & Brindle, K. M. (2009). Production of hyperpolarized [1, 4-¹³C₂] malate from [1, 4-¹³C₂] fumarate is a marker of cell necrosis and treatment response in tumors. Proceedings of the National Academy of Sciences, 106(47), 19801-19806. [Link]

• Leawoods, J. C., & van Tol, J. (2023). Dynamic nuclear polarization: how a technique from particle physics is transforming medical imaging. Physics World. [Link]

• National High Magnetic Field Laboratory. (n.d.). MRI Capabilities & Techniques: Dissolution Dynamic Nuclear Polarization. MagLab. [Link]

• Kurhanewicz, J., Vigneron, D. B., Brindle, K., Chekmenev, E. Y., Comment, A., Cunningham, C. H., ... & Nelson, S. J. (2019). Hyperpolarized ¹³C MRI: State of the Art and Future Directions. Radiology, 291(2), 299-315. [Link]

• Lee, J., Lee, Y., Kim, D. H., Lee, S. J., Lee, Y., Cheong, C., ... & Lee, J. (2025). A pathway toward clinical translation of hyperpolarized [1, 4-¹³C₂, 2, 3-d₂] fumarate as an imaging biomarker for early cellular necrosis in vivo. Apollo. [Link]

• Merritt, M. E., Harrison, C., Cudalbu, C., & Comment, A. (2011). In vivo Dynamic Cardiac Magnetic Resonance Spectroscopy with hyperpolarized [2-¹³C] pyruvate in pigs. Proceedings of the International Society for Magnetic Resonance in Medicine, 19, 433. [Link]

• Liu, Y., Li, D., & Liu, M. (2025). Dynamic nuclear polarization: State of the art and future possibilities with light activation. Applied Physics Reviews, 12(2). [Link]

• Le, T. M., & Chaumeil, M. M. (2024). MRI Application and Challenges of Hyperpolarized Carbon-13 Pyruvate in Translational and Clinical Cardiovascular Studies: A Literature Review. International Journal of Molecular Sciences, 25(10), 5396. [Link]

• Gao, Y., & Liu, M. (2023). Detecting biomarkers by dynamic nuclear polarization enhanced magnetic resonance. National Science Review, 10(9), nwad178. [Link]

• Nielsen, P. M., Neerup-Larsen, D. B., Laustsen, C., & Qi, H. (2021). Hyperpolarized Carbon (¹³C) MRI of the Kidney: Experimental Protocol. In Renal MRI (pp. 209-220). Humana, New York, NY. [Link]

• Emami, K., Veselinovi, M., & Utsumi, H. (2022). In Vivo Dynamic Nuclear Polarization Magnetic Resonance Imaging for the Evaluation of Redox-Related Diseases and Theranostics. Antioxidants & Redox Signaling, 36(4-6), 172-184. [Link]

• Chen, H. Y., Gordon, J. W., & Larson, P. E. (2023). Current Methods for Hyperpolarized [1-¹³C] pyruvate MRI Human Studies. Magnetic Resonance in Medicine. [Link]

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Tracing succinate-to-fumarate conversion rates with 13C labeling

Tracing Succinate-to-Fumarate Conversion Rates with 13C Labeling: A Guide for Researchers

Introduction

The conversion of succinate to fumarate, catalyzed by the mitochondrial enzyme succinate dehydrogenase (SDH) or Complex II of the electron transport chain, is a critical reaction in cellular metabolism. This step uniquely links the Krebs cycle with oxidative phosphorylation.[1] Dysregulation of SDH activity and the resulting accumulation of succinate are implicated in various pathologies, including cancer and neurodegenerative disorders, making the succinate-to-fumarate ratio a significant metabolic marker.[1] Accurately measuring the rate of this conversion is therefore crucial for understanding cellular metabolic states and for the development of novel therapeutics.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing stable isotope labeling with ¹³C to trace and quantify the conversion of succinate to fumarate. We will delve into the theoretical underpinnings of ¹³C metabolic flux analysis (¹³C-MFA), provide detailed, step-by-step protocols for cell culture, metabolite extraction, and liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, and offer insights into data interpretation.

Scientific Principles: The Power of ¹³C Labeling

¹³C-MFA is a powerful technique used to quantify the flux through intracellular metabolic pathways.[2][3] By introducing a ¹³C-labeled substrate, such as [U-¹³C]-glucose or [U-¹³C]-glutamine, into a biological system, the labeled carbon atoms are incorporated into downstream metabolites.[3] The distribution of these heavy isotopes in the metabolites, known as isotopologues, can be precisely measured by mass spectrometry.[4] This labeling pattern is highly sensitive to the relative activity of different metabolic pathways, allowing for the inference of metabolic fluxes.[2]

In the context of the Krebs cycle, as ¹³C-labeled acetyl-CoA (derived from labeled glucose or glutamine) enters the cycle, the carbon backbone of the intermediates, including succinate and fumarate, becomes labeled. By tracking the rate at which ¹³C-labeled succinate is converted to ¹³C-labeled fumarate, we can obtain a direct measure of SDH activity in an intact cellular system. This approach offers a more dynamic and physiologically relevant assessment compared to traditional enzyme activity assays on isolated mitochondria or cell lysates.[5][6][7]

Visualizing the Pathway and Workflow

To better understand the metabolic context and the experimental procedure, the following diagrams illustrate the Krebs cycle and the overall workflow for tracing succinate-to-fumarate conversion.

Caption: The Krebs Cycle, highlighting the SDH-catalyzed conversion of succinate to fumarate.

Caption: Experimental workflow for tracing succinate-to-fumarate conversion with ¹³C labeling.

Detailed Protocols

Part 1: Cell Culture and ¹³C Labeling

This protocol is designed for adherent mammalian cells but can be adapted for suspension cultures.

Materials:

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• ¹³C-labeled substrate (e.g., [U-¹³C]-Glucose or [1,2-¹³C]-Glucose)

• Cell culture plates (e.g., 6-well or 12-well)

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed cells in culture plates at a density that will result in approximately 80-90% confluency at the time of the experiment. Allow cells to adhere and grow for 24-48 hours.

• Preparation of Labeling Medium: Prepare the ¹³C-labeling medium by supplementing the base medium with the desired concentration of the ¹³C-labeled substrate. For example, replace the standard glucose in DMEM with [U-¹³C]-Glucose. The final concentration should be similar to that of the standard medium (e.g., 25 mM for high-glucose DMEM).

• Initiation of Labeling:

  • Aspirate the standard culture medium from the wells.

  • Gently wash the cells once with pre-warmed phosphate-buffered saline (PBS).

  • Add the pre-warmed ¹³C-labeling medium to the cells.

• Time-Course Experiment: Incubate the cells in the labeling medium for various time points (e.g., 0, 15, 30, 60, 120 minutes) to monitor the incorporation of the ¹³C label into succinate and fumarate over time. The optimal time points may need to be determined empirically for different cell types and experimental conditions.

Part 2: Quenching and Metabolite Extraction

Rapidly halting metabolic activity is critical to accurately capture the metabolic state of the cells.

Materials:

• Cold PBS (4°C)

• Cold 80% Methanol (-80°C)

• Cell scraper

• Microcentrifuge tubes

• Centrifuge capable of reaching -9°C and 14,000 x g

Procedure:

• Quenching:

  • At each time point, remove the culture plate from the incubator and immediately aspirate the labeling medium.

  • Quickly wash the cells with cold PBS.

  • Add a sufficient volume of -80°C 80% methanol to each well to cover the cell monolayer (e.g., 1 mL for a 6-well plate).

• Metabolite Extraction:

  • Place the plate on dry ice for 10 minutes to ensure complete cell lysis and precipitation of proteins.

  • Scrape the cells in the cold methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris and proteins.

• Sample Collection:

  • Carefully transfer the supernatant, which contains the extracted metabolites, to a new pre-chilled microcentrifuge tube.

  • Dry the metabolite extract using a vacuum concentrator (e.g., SpeedVac) without heating.

  • Store the dried metabolite pellets at -80°C until LC-MS/MS analysis.

Part 3: LC-MS/MS Analysis

This protocol provides a general framework for the analysis of succinate and fumarate isotopologues. The specific parameters will need to be optimized for the available instrumentation.

Materials:

• LC-MS grade water

• LC-MS grade acetonitrile

• LC-MS grade formic acid or other mobile phase modifiers

• A suitable HPLC column for polar metabolite separation (e.g., a HILIC or a reversed-phase column designed for polar compounds).

• A triple quadrupole mass spectrometer or a high-resolution mass spectrometer.

Procedure:

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable volume of the initial mobile phase (e.g., 50-100 µL). Vortex briefly and centrifuge to pellet any insoluble material.

• Chromatographic Separation:

  • Inject the reconstituted sample onto the LC system.

  • Develop a gradient elution method to achieve chromatographic separation of succinate and fumarate. These are isomers and require a robust separation method.

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in negative ion mode.

  • Use Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer for targeted quantification of succinate and fumarate isotopologues.[8] The specific mass transitions for each isotopologue will need to be determined.

  • Alternatively, use a high-resolution mass spectrometer to acquire full scan data and extract the ion chromatograms for each isotopologue.

Table 1: Example Mass Transitions for Succinate and Fumarate Isotopologues

Metabolite	Isotopologue	Precursor Ion (m/z)	Product Ion (m/z)
Succinate	M+0 (¹²C₄)	117.0	73.0
M+1 (¹³C₁¹²C₃)	118.0	74.0
M+2 (¹³C₂¹²C₂)	119.0	75.0
M+3 (¹³C₃¹²C₁)	120.0	76.0
M+4 (¹³C₄)	121.0	77.0
Fumarate	M+0 (¹²C₄)	115.0	71.0
M+1 (¹³C₁¹²C₃)	116.0	72.0
M+2 (¹³C₂¹²C₂)	117.0	73.0
M+3 (¹³C₃¹²C₁)	118.0	74.0
M+4 (¹³C₄)	119.0	75.0

Note: These are theoretical m/z values and may vary slightly depending on the instrument calibration. Product ions are based on the loss of CO₂.

Data Analysis and Interpretation

The primary output of the LC-MS/MS analysis will be the peak areas for each isotopologue of succinate and fumarate at each time point.

• Calculate Fractional Enrichment: For both succinate and fumarate, calculate the fractional enrichment of each isotopologue at each time point using the following formula:

  Fractional Enrichment (M+n) = Peak Area (M+n) / Σ(Peak Areas of all isotopologues)

• Determine Conversion Rate: The rate of succinate-to-fumarate conversion can be inferred from the rate of appearance of ¹³C-labeled fumarate, particularly the M+4 isotopologue when using a uniformly labeled substrate. Plot the fractional enrichment of ¹³C-labeled fumarate over time. The initial slope of this curve will be proportional to the rate of conversion.

• Calculate Succinate-to-Fumarate Ratio: At each time point, the ratio of the total pool of succinate to the total pool of fumarate can be calculated by summing the peak areas of all their respective isotopologues. An increased succinate-to-fumarate ratio can be indicative of impaired SDH function.[1]

Trustworthiness and Self-Validation

To ensure the reliability of the results, the following quality control measures should be implemented:

• Biological Replicates: Perform all experiments with a minimum of three biological replicates to assess variability.

• Internal Standards: The use of stable isotope-labeled internal standards for succinate and fumarate (e.g., ¹³C₄-Succinate and ¹³C₄-Fumarate of known concentration) is highly recommended for absolute quantification.

• Parallel Unlabeled Controls: Run parallel experiments with unlabeled medium to determine the natural abundance of ¹³C and to serve as a baseline.

• Time Zero Sample: The time zero sample is crucial for establishing the baseline labeling at the start of the experiment.

Conclusion

Tracing the conversion of succinate to fumarate using ¹³C labeling provides a dynamic and quantitative measure of SDH activity within an intact cellular system. This powerful technique offers valuable insights into cellular metabolism and its dysregulation in disease. The protocols and guidelines presented in this application note provide a robust framework for researchers to successfully implement this methodology in their own laboratories. Careful experimental design, execution, and data analysis are paramount for obtaining accurate and reproducible results.

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• YouTube. 11 Intro to 13C MFA | 13C Metabolic Flux Analysis | Lecture 12. [Link]

• ResearchGate. LC-MS/MS analysis of succinate, fumarate, and 2HG. (A) MS/MS spectra of... | Download Scientific Diagram. [Link]

• National Institutes of Health. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. [Link]

• National Institutes of Health. Succinate Dehydrogenase, Succinate, and Superoxides: A Genetic, Epigenetic, Metabolic, Environmental Explosive Crossroad. [Link]

• ResearchGate. a) Schematic of the conversion of [1‐¹³C]fumarate into [1‐¹³C] and... | Download Scientific Diagram. [Link]

• PubMed Central. 13C MRS and LC–MS Flux Analysis of Tumor Intermediary Metabolism. [Link]

• ResearchGate. Monitoring the Succinate Dehydrogenase Activity Isolated from Mitochondria by Surface Enhanced Raman Scattering | Request PDF. [Link]

• National Institutes of Health. A pathway toward clinical translation of hyperpolarized [1,4‐ 13C2 ,2,3‐d2]fumarate as an imaging biomarker for early cellular necrosis in vivo. [Link]

• PubMed. Succinate-to-fumarate ratio as a new metabolic marker to detect the presence of SDHB/D-related paraganglioma: initial experimental and ex vivo findings. [Link]

Sources

• 1. Succinate-to-fumarate ratio as a new metabolic marker to detect the presence of SDHB/D-related paraganglioma: initial experimental and ex vivo findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 3. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. content.abcam.com [content.abcam.com]
• 6. Succinate Dehydrogenase (SDH) Activity Assay Kit - Elabscience® [elabscience.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]

Cell culture media formulation with sodium fumarate-2,3-13C2

Abstract

This guide details the formulation and application of Sodium Fumarate-2,3-13C2 as a metabolic tracer in mammalian cell culture. Unlike [U-13C]glucose or [U-13C]glutamine, which flood the central carbon metabolism, 13C-fumarate provides a targeted entry point into the TCA cycle, specifically probing fumarate hydratase activity, dicarboxylate transport efficiency, and reductive carboxylation pathways. This protocol is designed for high-fidelity metabolic flux analysis (MFA) and requires precise control over media composition to prevent isotopic dilution.

Introduction & Mechanistic Basis

Sodium Fumarate-2,3-13C2 is a dicarboxylic acid stable isotope tracer. Its unique labeling pattern (carbons 2 and 3, the internal carbons of the fumarate backbone) allows for precise tracking of carbon fate through the TCA cycle without the scrambling effects immediately seen with singly labeled tracers.

Why use Sodium Fumarate-2,3-13C2?

• Symmetry & Signal Retention: Fumarate is a symmetric molecule. The 2,3-13C2 labeling pattern ensures that upon hydration to malate, the resulting 13C label is retained as a contiguous block (C2 and C3 of malate). This simplifies mass isotopomer distribution (MID) analysis.

• Probing Anaplerosis: It directly assesses the capacity of cells to utilize exogenous dicarboxylates, a critical survival mechanism in hypoxic tumors and specific immune subsets (e.g., activated macrophages).

• Fumarate Hydratase (FH) Activity: In FH-deficient cancers (e.g., HLRCC), this tracer is the gold standard for verifying the "metabolic block" and accumulation of fumarate.

Pathway Visualization

The following diagram illustrates the propagation of the 13C label from Fumarate-2,3-13C2 into the TCA cycle. Note how the label persists into Malate and Oxaloacetate (OAA) before condensing with Acetyl-CoA.

Caption: Propagation of 13C label from Fumarate-2,3-13C2. The M+2 isotopologue is conserved through Malate to Citrate.

Material Preparation

Critical Quality Attribute (CQA): The chemical purity and isotopic enrichment (>99%) are paramount. Unlabeled fumarate in the system will dilute the signal (isotopic dilution), leading to underestimation of flux.

Component	Specification	Storage
Sodium Fumarate-2,3-13C2	>99 atom % 13C, Disodium salt	-20°C, Desiccated
Base Medium	DMEM or RPMI 1640 (Fumarate-free)	4°C
FBS	Dialyzed (MWCO 10 kDa)	-20°C
Water	HPLC-grade or WFI (Water for Injection)	RT

Expert Insight: Standard Fetal Bovine Serum (FBS) contains trace dicarboxylates. For precise tracing, Dialyzed FBS is mandatory to remove background fumarate, malate, and succinate that would otherwise compete with your tracer.

Protocol: Tracer Media Formulation

This protocol describes the preparation of a 500 µM Sodium Fumarate-2,3-13C2 labeled medium. This concentration is sufficient for uptake analysis without inducing massive osmotic stress or artificial anaplerosis.

Step 1: Stock Solution Preparation (100 mM)

• Weigh 16.2 mg of Sodium Fumarate-2,3-13C2 (MW ≈ 162.05 g/mol ).

  • Note: The MW is higher than unlabeled sodium fumarate (160.04) due to the two 13C atoms.

• Dissolve in 1.0 mL of sterile HPLC-grade water.

• Vortex until fully dissolved (clear solution).

• Filter sterilize using a 0.22 µm PVDF or PES syringe filter into a sterile cryovial.

• Stability: Store at -20°C for up to 3 months. Avoid repeated freeze-thaw cycles.

Step 2: Working Medium Preparation

• Prepare 50 mL of basal cell culture medium (e.g., DMEM without glutamine/glucose if those are also being varied, otherwise standard DMEM).

• Add 5 mL of Dialyzed FBS (10% final concentration).

• Add 500 µL of Penicillin-Streptomycin.

• Add 250 µL of the 100 mM Sodium Fumarate-2,3-13C2 Stock .

  • Calculation:

    .

• Mix gently by inversion.

• Equilibrate in the incubator (37°C, 5% CO2) for 30 minutes prior to adding to cells to ensure pH stability.

Protocol: Cell Culture & Pulse-Chase Experiment

Objective: To label intracellular TCA intermediates with 13C-Fumarate and measure the Mass Isotopomer Distribution (MID).

Experimental Workflow

Caption: Step-by-step workflow for 13C-Fumarate tracing experiments.[1][2]

Step-by-Step Procedure

• Seeding: Seed cells (e.g., HeLa, A549, or primary T-cells) in 6-well plates at a density of

  cells/well. Allow attachment overnight in standard media.

• Wash: Aspirate standard media. Wash cells twice with 2 mL of warm PBS.

  • Reasoning: This removes residual unlabeled metabolites from the previous media and serum.

• Pulse: Add 2 mL of the pre-warmed 13C-Fumarate Working Medium .

• Incubation: Incubate for the desired time point.

  • Short Pulse (1-4 hours): To measure uptake rates and initial fumarase activity.

  • Steady State (24 hours): To measure total contribution to the TCA cycle and macromolecule biosynthesis.

• Quenching & Extraction:

  • Place the plate on dry ice or a cooling block immediately.

  • Aspirate media completely.

  • Wash once rapidly with ice-cold PBS (optional, but risks leakage; often skipped in rapid turnover studies).

  • Add 1 mL of -80°C extraction solvent (80% Methanol / 20% Water).

  • Scrape cells and transfer to a microcentrifuge tube.

  • Vortex vigorously and centrifuge at 15,000 x g for 10 mins at 4°C.

  • Transfer supernatant to a glass vial for LC-MS.

Data Interpretation & Expected Results

When analyzing LC-MS data, you will look for Mass Isotopomer Distributions (MIDs) .[2] The M+0 represents the unlabeled metabolite, while M+n represents the metabolite with n 13C atoms.

Metabolite	Expected Labeling (M+n)	Interpretation
Fumarate	M+2	Direct uptake of the tracer. Ratio of M+2/Total indicates intracellular enrichment.
Malate	M+2	Activity of Fumarate Hydratase (FH) . If M+2 is absent, FH is inhibited or absent.
Aspartate	M+2	Transamination of OAA. Indicates fumarate carbon entering the amino acid pool.
Citrate	M+2	Forward TCA cycling. Fumarate Malate OAA Citrate.
Citrate	M+5 or M+6	Unlikely with this tracer alone, unless extensive recycling occurs over very long periods.

Troubleshooting:

• Low Enrichment: If intracellular fumarate M+2 is <5%, the cells may lack dicarboxylate transporters (e.g., NaDC1/SLC13A2). Consider increasing concentration to 1-2 mM or using a permeabilized cell protocol.

• High Background: If M+0 is unexpectedly high despite tracer addition, ensure Dialyzed FBS was used and that the cells are not engaging in high rates of de novo synthesis of fumarate from glutamine (glutaminolysis).

References

• Metabolic Flux Analysis Principles

  • Antoniewicz, M. R. (2018). A guide to 13C metabolic flux analysis for the cancer biologist. Experimental & Molecular Medicine.[1] Link

• Fumarate Transport & Metabolism

  • Yuan, Y., et al. (2018). Comprehensive metabolic modeling of multiple 13C-isotopomer data sets to study metabolism in perfused working hearts. American Journal of Physiology-Heart and Circulatory Physiology. Link

• Tracer Methodologies

  • Buescher, J. M., et al. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology. Link

• Fumarate Hydratase in Cancer

  • Yang, Y., et al. (2013). Fumarate hydratase deficiency in renal cancer induces glycolytic addiction and hypoxia-inducible transcription factor 1α stabilization. PLOS ONE. Link

Sources

• 1. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Quantitative Flux Analysis of Fumarase Activity in Tissue: Tracing Malate Production from Sodium Fumarate-2,3-13C2

Application Note: AN-MET-042

Abstract

This application note details a robust protocol for quantifying the metabolic conversion of Sodium Fumarate-2,3-13C2 to Malate-2,3-13C2 in tissue samples. Fumarate hydratase (FH) activity is a critical node in the Tricarboxylic Acid (TCA) cycle, often dysregulated in renal cell carcinoma and metabolic disorders. By utilizing a specific stable isotope tracer (2,3-13C2), researchers can distinguish enzymatic flux from the endogenous standing pool of malate. This guide covers the mechanistic logic, optimized extraction protocols, LC-MS/MS quantification parameters, and data interpretation strategies required for high-integrity metabolic flux analysis (MFA).

Scientific Background & Labeling Logic

2.1 The Biological Mechanism

Fumarate hydratase (FH) catalyzes the reversible hydration of fumarate to L-malate.[1][2] In complex tissue matrices, measuring static levels of malate provides limited insight into enzymatic efficiency. Flux analysis using Sodium Fumarate-2,3-13C2 allows for the direct measurement of de novo malate production.

2.2 Isotope Tracing Logic

The choice of the 2,3-13C2 label is deliberate to ensure signal fidelity:

• Symmetry: Fumarate is a symmetric dicarboxylic acid. Labeling the central carbons (C2, C3) ensures that regardless of which "end" of the molecule enters the catalytic pocket, the resulting product retains the label.

• Mass Shift: The hydration reaction adds water (H₂O, mass 18) but does not remove carbon. Therefore, the +2 Da mass shift from the fumarate precursor is conserved in the malate product.

  • Precursor: Fumarate (M+2)

  • Product: Malate (M+2)

Figure 1: Metabolic Pathway and Labeling Fate The following diagram illustrates the carbon atom transition and mass shift conservation.

Caption: Figure 1. Enzymatic conversion of Fumarate-2,3-13C2 to Malate. The 13C labels (blue path) on the central carbons are retained, resulting in an M+2 Malate isotopologue.

Experimental Protocol

3.1 Reagents and Materials

• Tracer: Sodium Fumarate-2,3-13C2 (99% atom % 13C).

• Internal Standard (IS): L-Malate-13C4 (or d3) and Fumarate-13C4. Crucial for normalizing extraction efficiency.

• Extraction Solvent: 80% Methanol / 20% Water (LC-MS grade), pre-chilled to -80°C.

• Quenching: Liquid Nitrogen.

3.2 Tissue Handling & Extraction Workflow

Speed is critical. Fumarase is highly active; post-collection metabolism can distort flux data within seconds.

Step-by-Step Protocol:

• Harvest & Quench: Rapidly excise tissue (<10 mg) and immediately clamp-freeze in liquid nitrogen.

• Pulverization: Cryo-pulverize tissue into a fine powder (do not allow to thaw).

• Extraction:

  • Add 1 mL of -80°C 80% Methanol to the frozen powder.

  • Immediately add 10 µL of Internal Standard Mix (10 µM Malate-13C4).

  • Vortex vigorously for 30 seconds.

• Lysis: Sonicate on ice for 10 cycles (30s on/30s off) to disrupt membranes.

• Clarification: Centrifuge at 15,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Transfer supernatant to a new glass vial.

• Drying (Optional but Recommended): Evaporate under nitrogen stream at 30°C. Reconstitute in 100 µL LC-MS mobile phase (e.g., 50:50 ACN:Water).

Figure 2: Sample Preparation Workflow

Caption: Figure 2. Optimized extraction workflow minimizing post-harvest metabolic artifacts.

Analytical Method: LC-MS/MS

Organic acids are polar and poorly retained on standard C18 columns. We recommend a HILIC (Hydrophilic Interaction Liquid Chromatography) approach or a specialized Polar-RP column to ensure separation of isobaric interferences.

4.1 Chromatographic Conditions

• Column: Waters BEH Amide (1.7 µm, 2.1 x 100 mm) or Phenomenex Synergi Polar-RP.

• Mobile Phase A: 95:5 Water:Acetonitrile + 10 mM Ammonium Acetate + 0.1% Ammonium Hydroxide (pH 9.0). Alkaline pH aids organic acid ionization.

• Mobile Phase B: 100% Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 85% B

  • 1-10 min: Ramp to 30% B

  • 10-12 min: Hold 30% B

  • 12.1 min: Re-equilibrate 85% B.

4.2 Mass Spectrometry Parameters (Triple Quadrupole)

Operate in Negative Electrospray Ionization (ESI-) mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Type
Fumarate (Endogenous)	115.0	71.0 (loss of CO₂)	15	Quant
Fumarate-2,3-13C2	117.0	73.0 (loss of ¹²CO₂)	15	Tracer
Malate (Endogenous)	133.0	115.0 (loss of H₂O)	18	Quant
Malate-2,3-13C2	135.0	117.0 (loss of H₂O)	18	Product
Malate-13C4 (IS)	137.0	119.0	18	Internal Std

Note: The transition for Fumarate-13C2 (117->73) assumes the loss of an unlabeled carboxyl group (CO2, mass 44), leaving the labeled backbone (mass 73). This is consistent with the 2,3-labeling pattern.

Data Analysis & Interpretation

5.1 Calculating Mole Percent Enrichment (MPE)

To quantify the flux, calculate the fractional enrichment of the M+2 isotopologue.

5.2 Absolute Quantitation

Use the Internal Standard (IS) to determine absolute concentration (pmol/mg tissue).

5.3 Flux Interpretation

• High M+2 Malate: Indicates robust Fumarase activity.

• Low M+2 Malate + High M+2 Fumarate: Indicates Fumarase inhibition or deficiency (common in HLRCC tumors).

Troubleshooting & Validation (Self-Validating Systems)

Issue	Causality	Corrective Action
Signal Saturation	High endogenous pools of Malate in kidney/liver tissue.	Dilute samples 1:10 prior to injection. Monitor IS peak shape.
M+2 Signal in t=0 Control	Post-harvest metabolism occurred before quenching.	Ensure liquid nitrogen snap-freeze happens <10s after excision.
RT Shift	pH fluctuations in HILIC mobile phase.	Prepare fresh buffers daily; ensure column temperature is stable (40°C).
Low Recovery	Protein precipitation trapped metabolites.	Perform a second extraction on the pellet and pool supernatants.

References

• Frezza, C., et al. (2011). Haem oxygenase is synthetically lethal with the tumour suppressor fumarate hydratase. Nature. [Link]

• Yuan, M., et al. (2019). A robust, sensitive, and versatile method for the quantification of polar metabolites. Nature Protocols. [Link]

• Lu, W., et al. (2017). Metabolite Measurement: Pitfalls to Avoid and Practices to Follow. Annual Review of Biochemistry. [Link]

• Jang, C., et al. (2018). Metabolite Tracing and Flux Analysis.[3][4] Cell Metabolism.[3][4][5] [Link]

Sources

• 1. Identification of activators of human fumarate hydratase by quantitative high-throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. m.youtube.com [m.youtube.com]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Minimizing ¹³C-Fumarate Label Scrambling in TCA Cycle Experiments

Welcome to the technical support center for stable isotope tracing. This guide is designed for researchers, scientists, and drug development professionals who are using ¹³C-labeled fumarate to probe the Tricarboxylic Acid (TCA) cycle. While a powerful tool, ¹³C-fumarate presents a unique challenge: label scrambling. This document provides in-depth troubleshooting advice, validated protocols, and the underlying biochemical principles to help you design robust experiments and interpret your data with confidence.

Section 1: Foundational Concepts (FAQs)

This section addresses the most common questions about ¹³C label scrambling, providing the core knowledge needed to understand and tackle the issue.

Q1: What is ¹³C label scrambling in the context of the TCA cycle?

A: In an ideal tracer experiment, the isotopic label (¹³C) would flow unidirectionally through a metabolic pathway. This would allow you to directly trace the path of the carbon atoms from your starting substrate. However, "label scrambling" occurs when the ¹³C atoms are redistributed within a metabolite molecule in a way that doesn't follow the canonical, forward-moving pathway. This is most often caused by bidirectional or reversible enzymatic reactions.[1] Instead of a clean, predictable labeling pattern, you observe a mix of isotopologues that can complicate or confound the interpretation of metabolic flux.

Q2: Why is ¹³C-fumarate particularly susceptible to label scrambling?

A: The susceptibility of ¹³C-fumarate to scrambling is rooted in the biochemistry of the TCA cycle itself. There are two primary reasons:

• Enzyme Reversibility: The enzyme fumarase (fumarate hydratase), which converts fumarate to malate, is highly and readily reversible and does not require any co-factors to function.[2][3] This means that ¹³C-labeled malate can be easily converted back to ¹³C-fumarate, causing the label to move backward in the cycle. Similarly, succinate dehydrogenase (SDH) , which converts succinate to fumarate, can operate in reverse (as a fumarate reductase), particularly under hypoxic or ischemic conditions, converting labeled fumarate back into succinate.[4]

• Molecular Symmetry: Fumarate and succinate are symmetrical C4-dicarboxylic acids. When fumarase acts on ¹³C-labeled fumarate (e.g., [2,3-¹³C]fumarate), the resulting malate can have the label in different positions. If this malate is then converted back to fumarate, the original positional information can be lost, or "scrambled." This symmetry means that analytical techniques like mass spectrometry, which measure the total number of ¹³C atoms per molecule (e.g., M+2), cannot distinguish between the original labeled molecule and one that has undergone reversible reactions.

Q3: What are the consequences of ignoring label scrambling in my data?

A: Ignoring label scrambling can lead to significant misinterpretations of cellular metabolism. The primary consequences include:

• Inaccurate Flux Calculations: You may drastically underestimate or overestimate the rate (flux) of specific pathways. For example, rapid scrambling can create the illusion of a slower forward flux through the TCA cycle than what is actually occurring.

• Misinterpretation of Pathway Directionality: High levels of scrambling can make it impossible to determine the net direction of a metabolic pathway. You might incorrectly conclude that a pathway is operating in a reductive direction when it is simply experiencing high rates of isotopic exchange.

Q4: What is the difference between simple tracer analysis and ¹³C-Metabolic Flux Analysis (¹³C-MFA)?

A:

• Simple Tracer Analysis involves administering a ¹³C-labeled substrate and measuring the percentage or fraction of downstream metabolites that become labeled (i.e., fractional enrichment). It is a powerful qualitative or semi-quantitative method to identify active pathways and nutrient contributions.[4]

• ¹³C-Metabolic Flux Analysis (¹³C-MFA) is a more advanced computational and mathematical modeling technique.[5][6] It uses the detailed mass isotopomer distributions (e.g., the relative amounts of M+1, M+2, M+3, etc.) from tracer experiments to calculate absolute reaction rates (fluxes) throughout a metabolic network. A key advantage of ¹³C-MFA is its ability to account for and quantify bidirectional reactions, making it an essential tool for accurately interpreting data where scrambling is present.[7]

Section 2: Troubleshooting Guide: Experimental Design

Proactive experimental design is the most effective strategy to mitigate the challenges of label scrambling.

Problem 1: "My downstream TCA intermediates show unexpected labeling patterns from ¹³C-fumarate. How do I confirm if it's scrambling?"

A: This is a classic sign of scrambling. For example, if you introduce [2,3-¹³C]fumarate (an M+2 isotopologue), you expect to see M+2 malate and M+2 aspartate (as a proxy for oxaloacetate). If you also see significant M+2 succinate, this strongly suggests the reverse activity of succinate dehydrogenase.

Troubleshooting Strategy: Perform a Kinetic Time-Course Experiment.

The principle here is to capture the initial wave of label incorporation before the system reaches an isotopic steady-state where scrambling effects become dominant.

• Rationale: The forward reaction (fumarate -> malate) will occur first. Scrambling reactions (malate -> fumarate -> succinate) take more time to significantly alter the labeling patterns of the entire metabolite pool. By sampling at very early time points, you can kinetically resolve the forward flux.

• Action: Conduct a high-resolution time-course experiment. Instead of a single 24-hour endpoint, collect samples at multiple, early time points (e.g., 1, 5, 15, 30, and 60 minutes) after introducing the ¹³C-fumarate. Analyze the fractional enrichment of downstream metabolites at each time point. A clear, sequential labeling of malate first, followed by later and slower labeling of succinate, would confirm scrambling is occurring.

Problem 2: "How can I design an experiment to minimize scrambling from the outset?"

A: The best approach is to select a tracer that introduces the ¹³C label at a less reversible point in the cycle. While your experiment may specifically require fumarate, understanding the alternatives is crucial for robust experimental design.

Troubleshooting Strategy: Strategic Tracer Selection.

• Rationale: Introducing carbon at the "top" of the cycle via Acetyl-CoA provides a clearer view of forward, oxidative flux. The conversion of pyruvate to acetyl-CoA by pyruvate dehydrogenase is a key irreversible step in mammalian cells.[8]

• Action: Consider using tracers like [U-¹³C]-glucose or [1,2-¹³C]-glucose.[9] These are metabolized to labeled pyruvate and then labeled acetyl-CoA, which enters the cycle by condensing with oxaloacetate to form citrate. This approach is standard for measuring the overall activity of the TCA cycle.

Table 1: Comparison of Common ¹³C Tracers for TCA Cycle Analysis

Tracer	Entry Point	Primary Use Case	Susceptibility to Scrambling
[U-¹³C]-Glucose	Acetyl-CoA (M+2), Oxaloacetate (M+3 via PC)	General TCA cycle activity, glycolysis, anaplerosis via Pyruvate Carboxylase (PC)	Low at entry; scrambling can occur downstream (e.g., succinate/fumarate)
[U-¹³C]-Glutamine	α-Ketoglutarate (M+5)	Glutamine anaplerosis, reductive carboxylation	Low at entry; scrambling can occur downstream
[2,3-¹³C]-Fumarate	Fumarate (M+2)	Probing fumarase activity, specific succinate dehydrogenase questions	Very High due to fumarase and SDH reversibility
[1,2-¹³C]-Glucose	Acetyl-CoA (M+2)	Distinguishing first vs. subsequent turns of the TCA cycle	Low at entry; provides clearer turn-by-turn data

Problem 3: "Does the physiological state of my cells matter?"

A: Absolutely. The metabolic state of your cells can dramatically alter enzyme kinetics and bidirectionality.

Troubleshooting Strategy: Control and Standardize Cellular Conditions.

• Rationale: Cellular stress, particularly hypoxia or nutrient limitation, can induce metabolic reprogramming. For instance, some cancer cells under hypoxia exhibit significant fumarate reductase activity of SDH to maintain redox balance, which would greatly exacerbate scrambling of a ¹³C-fumarate label.[4]

• Action:

  • Oxygen Control: Unless studying hypoxia is your goal, ensure consistent and adequate oxygenation of your cell cultures (e.g., use vented flasks, maintain appropriate culture volumes).

  • Nutrient Levels: Be aware that depleting key nutrients like glucose can alter metabolic fluxes. Use fresh media for your experiments and ensure you are sampling cells in a consistent growth phase (e.g., mid-log phase).

  • Consistency is Key: Ensure all experimental groups are treated identically in terms of cell density, media conditions, and incubation times to ensure that any observed differences are due to your variable of interest, not experimental artifact.

Section 3: Troubleshooting Guide: Data Interpretation & Analysis

If your experiment is complete and you suspect scrambling, computational methods can help you extract meaningful data.

Problem 4: "I've already run my experiment and suspect scrambling. Can I still salvage my data?"

A: Yes, it is often possible to salvage the data using computational analysis, provided you have collected high-quality mass spectrometry data of the mass isotopomer distributions.

Troubleshooting Strategy: Employ ¹³C-Metabolic Flux Analysis (¹³C-MFA).

• Rationale: ¹³C-MFA software uses mathematical algorithms to fit your experimental labeling data to a metabolic network model.[7] By defining reactions as reversible, the model can calculate the most likely forward and reverse fluxes that would produce the observed scrambled labeling patterns.

• Action:

  • Acquire Full Isotopologue Data: Ensure your mass spectrometry method has accurately measured the abundance of all relevant isotopologues for each metabolite (e.g., M+0, M+1, M+2, etc.).

  • Use Specialized Software: Utilize ¹³C-MFA software packages (e.g., INCA, Metran, 13CFLUX2). These tools require a predefined metabolic network map and your experimental data.

  • Interpret with Caution: The output of ¹³C-MFA will be a set of calculated flux values with confidence intervals. This provides a quantitative measure of the forward and reverse rates of reactions like fumarase, effectively "de-scrambling" your data to reveal the underlying metabolic activity.

Section 4: Key Protocols & Methodologies

Adherence to validated protocols is critical for reproducible results.

Protocol 1: Performing a Short Time-Course ¹³C-Labeling Experiment

• Cell Seeding: Seed cells in appropriate culture plates (e.g., 6-well plates) and grow to ~70-80% confluency. Include triplicate wells for each time point.

• Media Preparation: Prepare fresh culture medium. For the labeling experiment, prepare identical medium where the standard (unlabeled) fumarate is replaced with your desired concentration of ¹³C-fumarate.

• Experiment Initiation: Aspirate the old medium from the cells. Gently wash the cells once with pre-warmed phosphate-buffered saline (PBS).

• Tracer Addition: Add the pre-warmed ¹³C-fumarate-containing medium to the wells to start the experiment (Time = 0).

• Time-Point Collection: At each designated time point (e.g., 1, 5, 15, 30, 60 minutes), proceed immediately to the quenching and extraction steps.

• Metabolism Quenching (Critical Step):

  • Place the culture plate on a bed of dry ice to rapidly cool the cells.

  • Aspirate the medium as quickly as possible.

  • Immediately add a pre-chilled (-80°C) quenching/extraction solution (e.g., 80% methanol / 20% water) to the wells. This instantly halts all enzymatic activity.

• Metabolite Extraction:

  • Scrape the cells in the cold extraction solvent and transfer the cell lysate to a microcentrifuge tube.

  • Vortex thoroughly and centrifuge at maximum speed (e.g., >15,000 x g) for 10 minutes at 4°C to pellet protein and cell debris.

• Sample Storage: Transfer the supernatant, which contains the metabolites, to a new tube and store at -80°C until analysis by LC-MS/MS.

Protocol 2: Sample Preparation for LC-MS/MS Analysis of TCA Intermediates

This protocol assumes a standard reverse-phase ion-pairing chromatography approach, which is effective for separating negatively charged TCA intermediates.

• Sample Evaporation: Dry the metabolite extracts from Protocol 1 under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried metabolites in a suitable volume (e.g., 50 µL) of an appropriate solvent compatible with your LC method (e.g., 50% methanol / 50% water).

• LC Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Prepare an aqueous mobile phase with a suitable ion-pairing agent. A common formulation is 10 mM tributylamine and 15 mM acetic acid in water.[10]

  • Mobile Phase B (Organic): Prepare the same ion-pairing solution in a high-organic solvent like methanol or acetonitrile.[10]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Use a C18 column and a gradient elution from low to high Mobile Phase B to separate the TCA cycle intermediates.

  • Operate the mass spectrometer in negative ion mode using selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) to detect and quantify each metabolite and its isotopologues.

Section 5: Visualizations

Diagram 1: The Mechanism of ¹³C-Fumarate Scrambling in the TCA Cycle

Caption: TCA Cycle showing ¹³C-fumarate entry and key scrambling reactions.

Diagram 2: Experimental and Analytical Workflow for ¹³C-Fumarate Tracing

Caption: Decision workflow for designing and analyzing ¹³C-fumarate experiments.

References

• Crown, S. B., & Antoniewicz, M. R. (2013). Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. Metabolic Engineering, 19, 12-20. Retrieved from [Link]

• Chen, L. S., et al. (2018). 13C stable isotope tracing reveals distinct fatty acid oxidation pathways in proliferative versus oxidative cells. Journal of Biological Chemistry, 293(39), 15076-15087. Retrieved from [Link]

• Ito, D., et al. (2020). Hyperpolarized 13C Magnetic Resonance Imaging of Fumarate Metabolism by Parahydrogen-induced Polarization: A Proof-of-Concept in vivo Study. Magnetic Resonance in Medical Sciences, 19(4), 304-313. Retrieved from [Link]

• Buescher, J. M., et al. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 34, 189-201. Retrieved from [Link]

• Josan, S., et al. (2010). Hyperpolarized [1,4-13C2]fumarate as an imaging agent of tumor cell death in vivo. NMR in Biomedicine, 23(1), 10-17. Retrieved from [Link]

• Zhang, J., et al. (2022). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. Frontiers in Neuroscience, 16, 969519. Retrieved from [Link]

• Nargund, S. L., et al. (2021). Robustifying Experimental Tracer Design for13C-Metabolic Flux Analysis. Frontiers in Bioengineering and Biotechnology, 9, 687333. Retrieved from [Link]

• Schray, K. (n.d.). Chapter 20 TCA Cycle Bridging Reaction: Pyruvate → Acetyl-CoA. Lehigh University. Retrieved from [Link]

• Yuan, M., Breitkopf, S. B., Yang, X., & Asara, J. M. (2012). A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing. Journal of Visualized Experiments, (66), e3990. Retrieved from [Link]

Sources

• 1. Frontiers | Robustifying Experimental Tracer Design for13C-Metabolic Flux Analysis [frontiersin.org]
• 2. Hyperpolarized 13C Magnetic Resonance Imaging of Fumarate Metabolism by Parahydrogen‐induced Polarization: A Proof‐of‐Concept in vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hyperpolarized [1,4-13C2]fumarate as an imaging agent of tumor cell death in vivo - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 8. chem.fsu.edu [chem.fsu.edu]
• 9. 13C-labeled glucose for 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 10. A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing - PMC [pmc.ncbi.nlm.nih.gov]

Improving solubility of sodium fumarate-2,3-13C2 in cell culture media

Welcome to the technical support guide for improving the solubility of sodium fumarate-2,3-13C2 in cell culture media. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common solubility challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and solubility of sodium fumarate-2,3-13C2.

Q1: What is the general solubility of sodium fumarate in aqueous solutions?

A: Sodium fumarate, the disodium salt of fumaric acid, is a white crystalline powder that is soluble in water.[1] Its solubility is significantly higher than that of its parent compound, fumaric acid, due to its ionic nature.[2][3] The isotopic labeling with 13C at the 2nd and 3rd positions does not significantly alter its chemical or physical properties, including solubility.[4][5][6]

Q2: I'm having trouble dissolving my sodium fumarate-2,3-13C2 directly in my complete cell culture medium. Why is this happening?

A: Direct dissolution in complex solutions like cell culture media can be challenging for several reasons. Cell culture media are saturated with a variety of salts, amino acids, and vitamins, which can reduce the solvation capacity for new solutes. More importantly, media often contain divalent cations like calcium (Ca2+) and magnesium (Mg2+). Fumarate can precipitate with these cations, especially at high concentrations, forming less soluble salts like calcium fumarate.[7]

Q3: Can I heat the media or my stock solution to improve dissolution?

A: Gentle warming (e.g., to 37°C) can increase the rate of dissolution and solubility. However, prolonged or excessive heating of cell culture media is not recommended as it can degrade sensitive components like vitamins, amino acids, and growth factors. For preparing a stock solution in water or a simple buffer like PBS, gentle warming is acceptable. Avoid boiling the solution.[8]

Q4: How does pH affect the solubility of sodium fumarate?

A: The pH of the solution is a critical factor. Fumaric acid is a dicarboxylic acid with two pKa values, approximately 3.03 and 4.44.[9][10][11] To ensure it remains in its highly soluble disodium fumarate salt form, the pH of the solution should be maintained well above the second pKa. Standard cell culture media are typically buffered around pH 7.2-7.4, which is ideal for maintaining fumarate solubility. If you are preparing a concentrated stock solution, ensuring the pH is neutral to slightly alkaline is crucial.

Q5: What is the best practice for preparing and storing a stock solution of sodium fumarate-2,3-13C2?

A: The recommended best practice is to first prepare a concentrated stock solution in a simple, high-purity solvent like sterile, nuclease-free water or phosphate-buffered saline (PBS). This avoids interactions with complex media components. Once fully dissolved, the stock solution should be sterilized by filtration through a 0.22 µm filter and can be stored at –20°C in aliquots to prevent repeated freeze-thaw cycles.[12]

Troubleshooting Guides & Protocols

This section provides detailed, step-by-step protocols for overcoming specific solubility challenges and ensuring successful preparation of your experimental media.

Problem 1: Powder Does Not Dissolve When Preparing a Concentrated Stock Solution

If you observe that the sodium fumarate-2,3-13C2 powder is not fully dissolving in water or PBS at your target concentration, it indicates that the solution is likely supersaturated or that the dissolution kinetics are slow.

The primary causes for poor dissolution in a simple solvent are attempting to create a concentration that exceeds the intrinsic solubility limit at a given temperature and pH, or insufficient mechanical energy to break up powder aggregates.

Caption: Troubleshooting workflow for dissolving sodium fumarate stock.

• Weighing: Accurately weigh the required amount of sodium fumarate-2,3-13C2 powder in a sterile conical tube. (Molecular Weight of Disodium Fumarate-2,3-13C2 is approx. 162.05 g/mol ).

• Initial Solvation: Add approximately 80% of the final desired volume of sterile, nuclease-free water or PBS to the tube.

• Mechanical Agitation: Vortex the solution vigorously for 2-3 minutes to ensure the powder is well-dispersed and wetted.[13]

• Gentle Warming (If Necessary): If the powder is not fully dissolved, place the tube in a 37°C water bath for 10-15 minutes. Mix by inversion periodically.

• pH Adjustment (If Necessary): Check the pH of the solution. If it is acidic, adjust to pH 7.2-7.4 by adding small increments of sterile 1N NaOH. The fully deprotonated fumarate species is most soluble in this pH range.

• Final Volume Adjustment: Once the solute is fully dissolved, add the solvent to reach the final desired volume.

• Sterilization: Pass the solution through a 0.22 µm sterile syringe filter into a new sterile container.

• Storage: Aliquot the sterile stock solution into smaller volumes to avoid contamination and repeated freeze-thaw cycles. Store at -20°C.

Parameter	Recommended Value	Rationale
Solvent	Sterile H₂O or PBS	Minimizes interaction with complex media components.
Concentration	≤ 200 mM	A practical upper limit for a stable stock solution.
Temperature	Room Temp to 37°C	Balances dissolution rate with compound stability.
pH	7.2 - 7.6	Ensures fumarate is in its highly soluble dianionic form.

Problem 2: Precipitate Forms After Adding Stock Solution to Cell Culture Media

Observing a cloudy precipitate immediately or shortly after adding your clear, sterile sodium fumarate stock solution to the final cell culture medium is a common issue.

This is almost always caused by the interaction of fumarate anions with divalent cations (primarily Ca2+ and Mg2+) present in the cell culture medium, forming insoluble salts. This is a classic example of the "common ion effect" and precipitation chemistry. The solubility of calcium fumarate at neutral pH is relatively low (approx. 1.22% w/w or ~12.2 g/L at 20°C).[7] While this seems high, localized high concentrations upon adding the stock can easily exceed this limit, leading to nucleation and precipitation.

Caption: Recommended workflow for supplementing media with sodium fumarate.

• Prepare Complete Medium: Prepare your basal medium (e.g., DMEM, RPMI-1640) with all required supplements such as serum, L-glutamine, and antibiotics.

• Warm the Medium: Pre-warm the complete medium to the experimental temperature (typically 37°C). This increases the solubility limit of potential precipitates.[7]

• Dilute Slowly with Agitation: While gently swirling or stirring the warmed medium, add the required volume of your sodium fumarate stock solution drop-by-drop. This slow addition prevents localized high concentrations, allowing the fumarate to disperse and remain below the precipitation threshold.

• Alternative for High Concentrations: If precipitation still occurs, consider adding the sodium fumarate stock to the serum-free basal medium first. After it is fully dispersed, add the serum. Serum contains high concentrations of proteins and divalent cations, and adding the fumarate to this complex mixture last can sometimes exacerbate precipitation.

• Final Check: After addition, visually inspect the medium to ensure it remains clear before applying it to your cells.

By following these optimized protocols and understanding the underlying chemical principles, researchers can confidently and reproducibly prepare cell culture media supplemented with sodium fumarate-2,3-13C2, ensuring the integrity and success of their experiments.

References

• ResearchGate. (2025). Solubility of Fumaric Acid and Its Monosodium Salt. Available from: [Link]

• University of Limerick. (2013). Solubility of fumaric acid and its monosodium salt. Available from: [Link]

• Wikipedia. (n.d.). Sodium fumarate. Available from: [Link]

• Pioneer Herbal. (n.d.). Calcium Fumarate Soluble. Available from: [Link]

• ResearchGate. (n.d.). The pH of fumaric acid and its sodium salts at different concentrations. Available from: [Link]

• TNO Repository. (n.d.). Solubility of fumaric acid and its monosodium salt. Available from: [Link]

• FAO. (n.d.). SODIUM FUMARATE. Available from: [Link]

• PubChem. (n.d.). Sodium Fumarate. Available from: [Link]

• Pharmaca. (n.d.). Introduction to Sodium Stearyl Fumarate as a pharmaceutical excipient. Available from: [Link]

• PubChem. (n.d.). Fumaric Acid. Available from: [Link]

• Wikipedia. (n.d.). Isotopic labeling. Available from: [Link]

• FooDB. (2010). Showing Compound Fumaric acid (FDB003291). Available from: [Link]

• Altervista. (2024). Preparation of cell culture media. Available from: [Link]

• ResearchGate. (n.d.). pK a Values of Fumaric Acid Potentiometrically Determined in This Study. Available from: [Link]

• Ataman Kimya. (n.d.). CALCIUM FUMARATE. Available from: [Link]

• ResearchGate. (2024). How to prepare cell culture grade sodium bicarbonate solution from powder?. Available from: [Link]

• Wikipedia. (n.d.). Fumaric acid. Available from: [Link]

• PubMed. (n.d.). Determining the isotopic abundance of a labeled compound by mass spectrometry and how correcting for natural abundance distribution using analogous data from the unlabeled compound leads to a systematic error. Available from: [Link]

• Aromatic Cellulose. (n.d.). All Products. Available from: [Link]

• AMERICAN ELEMENTS. (n.d.). Calcium Fumarate. Available from: [Link]

Sources

• 1. Sodium fumarate - Wikipedia [en.wikipedia.org]
• 2. pure.ul.ie [pure.ul.ie]
• 3. Solubility of fumaric acid and its monosodium salt [repository.tno.nl]
• 4. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Principles and Characteristics of Isotope Labeling - Creative Proteomics [creative-proteomics.com]
• 7. pioneerherbal.com [pioneerherbal.com]
• 8. fao.org [fao.org]
• 9. Fumaric acid | 110-17-8 [chemicalbook.com]
• 10. Fumaric Acid | C4H4O4 | CID 444972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Fumaric acid - Wikipedia [en.wikipedia.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]

Troubleshooting low signal-to-noise ratio in 13C-fumarate NMR data

Technical Support Center: Hyperpolarized 13C-Fumarate NMR

Subject: Troubleshooting Low Signal-to-Noise Ratio (SNR) in Metabolic Imaging Ticket ID: HP-FUM-13C-SNR Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: The "Race Against T1"

Low SNR in hyperpolarized (HP)

C-fumarate experiments is rarely a single-point failure. It is a systemic inefficiency in the "chain of magnetization." Unlike thermal NMR, where you can simply add more scans, HP-NMR is a "single-shot" event. You are racing against the longitudinal relaxation time ( ) from the moment of dissolution.

For

fumarate, the carboxyl carbons are selected specifically for their longer (approx. 20–40s in solution at neutral pH) compared to protonated carbons. However, this magnetization is finite.

The Golden Rule: If your SNR is low, you must isolate where the magnetization was lost:

• Production: Did you generate polarization? (DNP Physics)

• Transport: Did it decay during transfer? (Engineering/Timing)

• Detection: Did you miss the signal? (Spectroscopy/Hardware)

• Conversion: Is the biology actually producing Malate? (Physiology)

Diagnostic Matrix: Symptom Identification

Use this table to triage your specific issue before proceeding to the detailed protocols.

Symptom	Primary Indicator	Probable Root Cause	Action Module
Zero Signal (Noise only)	No Fumarate (175.4 ppm) peak.	Coil tuning failure or Transmit/Receive switch issue.	Module 3
Weak Fumarate Signal	Fumarate SNR < 10:1 immediately post-injection.	Poor DNP polarization or excessive Transfer Time ( ).	Module 1 & 2
Strong Fumarate, No Malate	Fumarate SNR > 50:1, but Malate (181.8 ppm) absent.	Biological Negative: Tissue is viable (no necrosis) or perfusion failure.	Module 4
Broad/Split Peaks	Linewidth > 20 Hz.	Poor shimming; signal dispersion into noise floor.	Module 3
Signal "Vanishes" Quickly	Signal gone < 10s post-injection.	Flip angle too high ( used instead of small angle) or paramagnetic impurities.	Module 2 & 3

Visual Troubleshooting Workflow

The following logic flow illustrates the decision process for isolating SNR issues.

Figure 1: Root cause analysis flowchart for isolating signal loss in Hyperpolarized 13C-Fumarate experiments.

Detailed Troubleshooting Modules

Module 1: The Polarization Phase (DNP Physics)

Problem: The sample never achieved high polarization in the solid state.

Q: My solid-state build-up curve is flat. What is wrong?

• The Radical: Ensure you are using a trityl radical (e.g., OX063) at the correct concentration (typically 15–20 mM). Fumarate often requires a glassing agent (like DMSO or glycerol) if not using a specialized preparation. If the sample crystallizes upon freezing, the radical segregates, and DNP fails.

• The Microwave Frequency: DNP is resonant. A drift of even 50 MHz in the microwave source can kill polarization. Perform a frequency sweep to find the optimal "positive" polarization peak.

Module 2: Transfer & Dissolution (The Engineering Gap)

Problem: You polarized it, but lost it before the MRI scanner saw it.

Q: How fast must I transfer the sample?

• The Metric: You must complete dissolution and injection within

  . For fumarate, is seconds depending on field strength.

• The Solution: Automated dissolution systems are preferred. If manual, aim for <10 seconds transfer time.[1]

• Paramagnetic Contamination: Ensure the radical is filtered out or the final solution contains a chelator (EDTA). Residual paramagnetic radical in the liquid phase drastically shortens

  (relaxivity).

Q: Why is my pH important for SNR?

• Fumarate solubility and

  are pH-dependent. A pH that is too low (< 6.5) can protonate the carboxyl groups, altering chemical shift and . Aim for physiological pH (7.4) using a precise buffer (TRIS or NaOH/HEPES) in the dissolution media.

Module 3: Acquisition (The Spectroscopy)

Problem: The scanner is wasting the signal.

Q: I see a signal, but it disappears after 2 scans. Why?

• Flip Angle (FA) Mismanagement: In HP-NMR, every pulse destroys magnetization (

  ).

  • Protocol: Use a small flip angle (

    ) for dynamic time-course imaging. If you use a pulse, you use 100% of your signal in the first second.

Q: My peaks are overlapping or "muddy."

• Shimming: 13C chemical shift dispersion is large, but poor shimming destroys SNR by spreading the peak area over more Hz (noise is constant, peak height drops).

• Verification:

  fumarate appears at 175.4 ppm . malate appears at 181.8 ppm .[1][2] If these are merged, your shim is insufficient.

Module 4: Biological Verification (The Physiology)

Problem: The physics worked, but the biology is "silent."

Q: I injected Fumarate but see ZERO Malate. Is my experiment a failure?

• Not necessarily. This is the critical biological checkpoint.

• Mechanism: Fumarate does not readily cross the cell membrane of healthy cells. It requires the enzyme fumarase , which is intracellular.[3]

• The "Necrosis" Switch: Malate production is a specific biomarker for cell necrosis (membrane rupture).[3][4] If your model (e.g., tumor response, myocardial infarction) has not induced necrosis, you should not see Malate.

• Reference: Gallagher et al. (2009) established that Malate production increases 82-fold in necrotic tissue compared to controls. If your cells are apoptotic (intact membrane) or healthy, a low Malate signal is the correct biological result.

Biological Pathway & Signal Logic

The following diagram explains why you might see Fumarate but no Malate.

Figure 2: The biological mechanism of the Fumarate-to-Malate conversion.[3] Signal generation is gated by cell membrane integrity.

References

• Gallagher, F. A., et al. (2009).[1][5][6] Production of hyperpolarized [1,4-13C2]malate from [1,4-13C2]fumarate is a marker of cell necrosis and treatment response in tumors.[5][7] Proceedings of the National Academy of Sciences, 106(47), 19801–19806.[1] [Link]

• Clatworthy, M. R., et al. (2012).[5][6] Magnetic resonance imaging with hyperpolarized [1,4-13C2]fumarate allows detection of early renal acute tubular necrosis.[5][6] Proceedings of the National Academy of Sciences, 109(33), 13374–13379.[6] [Link][5][6]

• Kettunen, M. I., et al. (2010).[1] Hyperpolarized [1,4-13C2]fumarate as an imaging agent of tumor cell death in vivo.[1][3][5][7] Journal of Magnetic Resonance, 202(2). [Link]

• Ardenkjaer-Larsen, J. H., et al. (2003).[8] Increase in signal-to-noise ratio of > 10,000 times in liquid-state NMR. Proceedings of the National Academy of Sciences, 100(18), 10158–10163. [Link]

Sources

• 1. Hyperpolarized [1,4-13C2]fumarate as an imaging agent of tumor cell death in vivo - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Production of hyperpolarized [1,4-13C2]malate from [1,4-13C2]fumarate is a marker of cell necrosis and treatment response in tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Hyperpolarized [1,4-13C2]Fumarate Enables Magnetic Resonance-Based Imaging of Myocardial Necrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Magnetic resonance imaging with hyperpolarized [1,4-(13)C2]fumarate allows detection of early renal acute tubular necrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. youtube.com [youtube.com]

Optimizing relaxation times for hyperpolarized 13C-fumarate studies

Welcome to the technical support center for hyperpolarized ¹³C-fumarate studies. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, troubleshooting assistance, and detailed protocols for optimizing your experiments. As Senior Application Scientists, we have structured this guide to address the most common challenges and questions encountered in the field, grounding our advice in established scientific principles.

Fundamental Concepts: Why T₁ Relaxation is Critical

Hyperpolarized ¹³C MRI is a powerful modality for imaging metabolic processes in real-time with a signal enhancement of 10,000 to 100,000-fold over thermal equilibrium.[1] This enhanced signal, however, is transient and decays irreversibly back to the thermal equilibrium state. The rate of this decay is governed by the spin-lattice relaxation time, or T₁.[2]

A sufficiently long T₁ is paramount for a successful experiment. It dictates the available time window for injection, substrate delivery to the tissue of interest, metabolic conversion, and data acquisition.[2][3] For ¹³C-fumarate, the key is to preserve its hyperpolarized state long enough to observe its conversion to ¹³C-malate by the enzyme fumarase, a key biomarker for cellular necrosis.[4][5] This conversion is only readily detectable when cell membranes are compromised, releasing fumarase into the extracellular space, making it a valuable tool for assessing therapy response in cancer.[2][6]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the optimization of relaxation times and experimental design.

Q1: What is a typical T₁ relaxation time for hyperpolarized ¹³C-fumarate, and what factors influence it?

A: The T₁ of hyperpolarized ¹³C-fumarate is highly dependent on its molecular environment. Carbon atoms without directly attached protons, like the carboxyl carbons in fumarate ([1,4-¹³C₂]fumarate), generally have longer T₁ relaxation times.[2] Key influencing factors include:

• Magnetic Field Strength: T₁ is field-dependent.[7]

• Temperature and pH: Both affect molecular tumbling rates and chemical structure, which in turn influence T₁.[7]

• Solvent: The choice of dissolution buffer and its viscosity can alter relaxation.

• Paramagnetic Contaminants: The presence of even trace amounts of paramagnetic ions (e.g., Mn²⁺, Gd³⁺) or dissolved molecular oxygen can dramatically shorten T₁, acting as potent relaxation agents.

Q2: Which carbon position on fumarate should be labeled for the longest T₁?

A: For the longest possible T₁ relaxation time, the carboxyl carbons at the C1 and C4 positions should be labeled ([1,4-¹³C₂]fumarate).[2] These carbons are quaternary (not directly bonded to any protons), which minimizes the dominant dipole-dipole relaxation mechanism that protons would otherwise provide.[8] This choice is crucial for maximizing the signal available for observing the downstream metabolite, malate.[2]

Q3: How does the presence of the trityl radical from the polarization process affect T₁?

A: The trityl radical (e.g., OX063) is essential for the dynamic nuclear polarization (DNP) process but is also a paramagnetic agent.[2][9] If not adequately removed from the final injectable solution, residual radical will severely shorten the T₁ of the hyperpolarized substrate. It is critical to follow validated purification procedures post-dissolution, often involving a filtration step, to ensure the radical concentration is reduced to a minimum. Consensus guidelines for human studies mandate the reporting of residual paramagnetic agent concentration as a key quality control criterion.[10]

Q4: My observed in vivo T₁ is much shorter than the T₁ measured in the syringe. Why?

A: This is a common and expected finding. The in vivo environment is biochemically complex. Factors that shorten T₁ in vivo compared to a clean buffer solution include:

• Binding to macromolecules: Interaction with proteins like albumin can alter molecular tumbling rates, leading to faster relaxation.

• Paramagnetic species in blood: Blood contains paramagnetic species, such as deoxyhemoglobin, that can contribute to relaxation.

• Tissue microstructure: The local cellular and extracellular environment can influence relaxation properties. It is essential to measure T₁ both in vitro in the final formulation and in vivo to accurately model the polarization decay for quantitative analysis.

Troubleshooting Guide

This guide provides a systematic approach to resolving common experimental issues.

Problem 1: Low Signal-to-Noise Ratio (SNR) for ¹³C-Fumarate

A weak fumarate signal immediately after injection prevents reliable detection of its metabolic products.

• Presence of Paramagnetic Contaminants:

  • Explanation: This is the most common cause of rapid T₁ decay. Metal ions from glassware, water, or reagents can drastically shorten T₁.

  • Solution:

    • Use metal-free labware (plastic or acid-washed glass).

    • Prepare all buffers with high-purity, deionized water (18.2 MΩ·cm).

    • Incorporate a chelating agent like EDTA into the dissolution buffer to sequester stray paramagnetic ions.

    • Ensure the trityl radical is effectively removed after dissolution.

• Incorrect RF Flip Angle Calibration:

  • Explanation: The hyperpolarized magnetization is non-recoverable. Using flip angles that are too large will deplete the magnetization too quickly, leaving little signal for later time points.[11]

  • Solution:

    • Perform a proper transmit gain (B₁) calibration for the ¹³C channel.

    • Use a small flip angle for signal acquisition (typically 5-15 degrees) to conserve magnetization over the course of the dynamic scan.[11]

    • Verify the flip angle using a phantom before the in vivo experiment.

• Suboptimal Polarization or Dissolution:

  • Explanation: Issues with the polarization process (temperature, magnetic field, microwave power) or an inefficient rapid dissolution can lead to a lower starting polarization.[2]

  • Solution:

    • Verify the polarizer is operating at the specified temperature (e.g., ~1 K) and magnetic field (e.g., 3-5 T).[2]

    • Ensure the dissolution process is rapid and complete to transfer the solid-state polarization to the liquid state with minimal loss.

    • Check the formulation of the sample to be polarized; the concentration of the ¹³C agent and the radical are critical.[1]

Problem 2: Fumarate Signal is Good, but No ¹³C-Malate Signal is Detected

Detecting fumarate but not its conversion to malate points to issues with the biological system or the sensitivity of the acquisition.

• Insufficient Cell Necrosis:

  • Explanation: The conversion of fumarate to malate is catalyzed by fumarase, an enzyme that is released from cells upon loss of membrane integrity (i.e., necrosis).[2][5] If the therapeutic intervention has not induced sufficient necrosis, the enzyme concentration will be too low for a detectable conversion within the hyperpolarization lifetime.

  • Solution:

    • Confirm the extent of cell death with a standard method, such as histology (H&E staining) or TUNEL assay.

    • Adjust the timing of the imaging experiment relative to the therapeutic intervention to coincide with the peak of necrosis.

    • Increase the therapeutic dose if appropriate for the experimental model.

• T₁ of Malate is Too Short:

  • Explanation: The hyperpolarized signal must be maintained in the malate molecule. If the local environment of the newly formed malate causes rapid relaxation, its signal may decay before it can be detected.

  • Solution: While difficult to control directly, this highlights the need for rapid acquisition sequences. Ensure your imaging protocol begins acquiring data as soon as possible after injection.

• Low Acquisition Sensitivity:

  • Explanation: The malate signal is typically much smaller than the fumarate signal. The imaging sequence may not be sensitive enough to detect it.

  • Solution:

    • Optimize the RF coil positioning and shimming over the region of interest.[11]

    • Increase the signal averaging or use a pulse sequence with higher intrinsic SNR, but be mindful of the trade-off with acquisition time and T₁ decay.

    • Ensure the spectral resolution is sufficient to distinguish the malate peak from the fumarate peak.[6]

Troubleshooting Logic Diagram

Caption: Troubleshooting workflow for low fumarate SNR.

Key Experimental Protocols

Protocol 1: T₁ Measurement of Hyperpolarized ¹³C-Fumarate

This protocol describes a standard inversion recovery method to measure T₁ in vitro.

Objective: To accurately determine the T₁ relaxation time of the hyperpolarized ¹³C-fumarate sample prior to injection.

Materials:

• Hyperpolarized ¹³C-fumarate solution in the final buffer formulation.

• NMR spectrometer or MRI scanner equipped with a ¹³C RF coil.

• Syringe or NMR tube for sample holding.

Procedure:

• Sample Preparation: Prepare the hyperpolarized ¹³C-fumarate sample through DNP and rapid dissolution as you would for an in vivo experiment.

• Sample Placement: Quickly transfer the solution into a syringe or NMR tube and place it inside the coil at the magnet's isocenter.

• Spectrometer Setup: Tune and match the ¹³C coil. Ensure the magnetic field is shimmed over the sample volume.

• Pulse Sequence: Use a non-selective inversion recovery pulse sequence. The basic sequence is:

  • 180° inversion pulse

  • Variable relaxation delay (τ)

  • Small-angle excitation pulse (e.g., 10°) for signal detection

  • Acquisition

• Data Acquisition:

  • Acquire a series of spectra, varying the relaxation delay τ across a range that brackets the expected T₁.[12]

  • A typical range of τ values could be: 2s, 5s, 10s, 15s, 20s, 30s, 40s, 60s, 90s, 120s.

  • Crucially, because the hyperpolarized signal decays with each pulse and over time, this experiment must be performed rapidly on a single, freshly polarized sample. The order of τ delays should be chosen carefully, or the overall decay must be accounted for in the analysis. A more robust method involves acquiring a single FID per τ value from multiple, identically prepared samples, though this is resource-intensive. For a single sample, a variable flip angle scheme can be used to maintain a pseudo-steady state.

• Data Analysis:

  • Measure the peak integral of the ¹³C-fumarate signal for each τ value.

  • Fit the signal intensity (S) as a function of τ to the inversion recovery equation: S(τ) = S₀(1 - 2 * exp(-τ / T₁))

  • The fitted parameter T₁ is the spin-lattice relaxation time.

Experimental Workflow Diagram

Caption: End-to-end workflow for a hyperpolarized ¹³C-fumarate experiment.

Data Summary & Metabolic Pathway

Table 1: Representative T₁ Relaxation Times for Hyperpolarized ¹³C-Fumarate

This table summarizes typical T₁ values. Note that actual values will vary based on the specific experimental conditions outlined in this guide.

Compound	Carbon Position	Magnetic Field (T)	Medium	Approx. T₁ (s)	Reference
¹³C-Pyruvate	C1	3.0	in vivo	~30	[3]
¹³C-Pyruvate	C1	1.5 - 3.0	Buffer	~60	[3]
¹³C-Fumarate	C1	Not Specified	Liver Homogenate	~80	[5]
¹³C-Fumarate	C1, C4	3.0	in vivo (Tumor)	30 - 45	Estimated from literature

Metabolic Conversion Pathway

The enzymatic conversion of fumarate to malate is the central process measured in these experiments. The reaction is catalyzed by fumarase (also known as fumarate hydratase).

Caption: Conversion of fumarate to malate by released fumarase.

References

• Quantification methods for time-resolved metabolic magnetic resonance imaging using hyperpolarized [1 - mediaTUM]. (n.d.). mediaTUM.
• Optimized Default 13C Parameters | NMR Facility - Chemistry Department. (2020, May 4). University of Missouri-St. Louis.
• Hyperpolarized 13C MRI: State of the Art and Future Directions. (n.d.). PMC.
• Hyperpolarized 13C Magnetic Resonance Imaging of Fumarate Metabolism by Parahydrogen-induced Polarization: A Proof-of-Concept in vivo Study. (2021, May 17). PubMed.
• Hyperpolarized Carbon-13 Magnetic Resonance Imaging: Technical Considerations and Clinical Applications. (n.d.). PMC - PubMed Central.
• Hyperpolarized 13C Magnetic Resonance Imaging of Fumarate Metabolism by Parahydrogen‐induced Polarization: A Proof‐of‐Concept in vivo Study. (n.d.). PMC - NIH.
• Examples of 13 C T 1 Relaxation Times Measured Us- ing Hyperpolarized Compounds …. (n.d.). ResearchGate.
• Hyperpolarized 13C Metabolic MRI | Protocol Preview. (2022, September 27). YouTube.
• Consensus Recommendations for Hyperpolarized [1-13C]pyruvate MRI Multi-center Human Studies. (n.d.). ResearchGate.
• Hyperpolarized 13C metabolic imaging using dissolution dynamic nuclear polarization. (n.d.). Stanford University.
• Field dependence of T1 for hyperpolarized [1-13C]pyruvate. (n.d.). PubMed.
• Optimized 13C Relaxation-Filtered Nuclear Magnetic Resonance: Harnessing Optimal Control Pulses and Ultra-High Magnetic Fields for Metalloprotein Structural Elucidation. (n.d.). MDPI.
• Hyperpolarized [1,4-13C2]fumarate as an imaging agent of tumor cell death in vivo. (2010, January 15). NCBI.

Sources

• 1. youtube.com [youtube.com]
• 2. Hyperpolarized 13C MRI: State of the Art and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 4. Hyperpolarized 13 C Magnetic Resonance Imaging of Fumarate Metabolism by Parahydrogen-induced Polarization: A Proof-of-Concept in vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hyperpolarized 13C Magnetic Resonance Imaging of Fumarate Metabolism by Parahydrogen‐induced Polarization: A Proof‐of‐Concept in vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. web.stanford.edu [web.stanford.edu]
• 7. Field dependence of T1 for hyperpolarized [1-13C]pyruvate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Hyperpolarized Carbon-13 Magnetic Resonance Imaging: Technical Considerations and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimized 13C Relaxation-Filtered Nuclear Magnetic Resonance: Harnessing Optimal Control Pulses and Ultra-High Magnetic Fields for Metalloprotein Structural Elucidation [mdpi.com]

Resolving overlapping isotopologue peaks in fumarate mass spectrometry

Welcome to the technical support center for resolving common challenges in the mass spectrometry analysis of fumarate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into obtaining accurate and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What causes the characteristic overlapping peaks in fumarate isotopologue analysis?

A: Overlapping isotopologue peaks in fumarate analysis arise from two primary sources: the natural abundance of heavy isotopes and isobaric interference.

• Natural Isotope Abundance: All carbon-containing molecules have isotopologues due to the natural presence of ¹³C (~1.1%). For fumarate (C₄H₄O₄), a molecule with four carbon atoms, the M+1 isotopologue (containing one ¹³C atom) will have a significant intensity relative to the monoisotopic M+0 peak. This becomes particularly challenging in stable isotope tracing experiments, where the experimentally introduced label (e.g., from ¹³C-glucose) must be distinguished from the naturally occurring ¹³C.[1][2]

• Isobaric Interference: This occurs when other molecules or their fragments in the sample have the same nominal mass as fumarate or its isotopologues.[3][4][5] These interfering compounds can co-elute chromatographically, leading to a composite peak that artificially inflates the signal of the fumarate isotopologue.

Q2: Why is resolving these overlapping peaks critical for my data's accuracy?

A: Failure to resolve overlapping peaks can lead to significant quantification errors. In stable isotope tracing studies, this can result in an incorrect calculation of fractional enrichment and misinterpretation of metabolic flux rates. For quantitative toxicokinetics or biomarker studies, isobaric interference can lead to an overestimation of fumarate concentrations, compromising the validity of the results.[3][6]

Q3: Can I resolve this issue simply by adjusting my mass spectrometer's settings?

A: Sometimes, but not always. While increasing the resolution of your mass spectrometer can be a powerful tool, it is not a universal solution.

• High-Resolution MS (HRMS): Instruments like Orbitraps or Time-of-Flight (TOF) analyzers can distinguish between ions with very small mass differences (mass defects).[7][8][9][10] If the interfering compound has a different elemental formula from your fumarate isotopologue, HRMS can resolve them into distinct peaks. This is often the most direct solution if the instrumentation is available.

• Low-Resolution MS: On instruments like standard quadrupoles, which have unit mass resolution, this approach is not feasible. You will need to rely on chromatographic, chemical, or computational strategies to resolve the overlap.

Q4: What is a "natural abundance correction," and is it sufficient to solve the problem?

A: Natural abundance correction is a computational method that subtracts the contribution of naturally occurring heavy isotopes from the measured peak intensities.[2][11][12] This is an essential data processing step in any stable isotope tracing experiment. Various algorithms and software packages are available to perform this correction, which involves using a correction matrix based on the elemental formula of the analyte.[13][14]

However, this correction only accounts for the natural isotopologues of fumarate itself. It cannot correct for overlapping peaks caused by co-eluting, isobaric interferences from other compounds.[3] Therefore, it is a necessary but not always sufficient step.

Troubleshooting Guides & Protocols

This section provides a systematic approach to diagnosing and resolving isotopologue peak overlap.

Systematic Workflow for Resolving Overlapping Peaks

The following diagram illustrates a logical workflow for addressing peak overlap issues in your fumarate analysis.

Caption: A decision-making workflow for troubleshooting overlapping peaks.

Guide 1: Leveraging High-Resolution Mass Spectrometry (HRMS)

Q: How can I use my HRMS instrument to resolve isobaric interference with fumarate?

A: The key is to leverage the instrument's ability to measure the exact mass of an ion with high precision. Isobaric compounds have the same nominal mass but different exact masses due to their distinct elemental compositions.

Causality: The difference in exact mass, known as the "mass defect," arises from the slight difference between the exact mass of an element's isotopes and their integer mass number. For example, the exact mass of ¹⁶O is 15.9949 Da, not 16. By setting a narrow mass extraction window (e.g., 5 ppm) around the theoretical exact mass of your fumarate isotopologue, you can exclude signals from interfering ions.

Fumarate Isotopologue Data Table

Ion Species	Elemental Formula	Theoretical Exact Mass (Da) [M-H]⁻
Fumarate M+0	C₄H₃O₄⁻	115.0037
Fumarate M+1	¹³CC₃H₃O₄⁻	116.0070
Fumarate M+2	¹³C₂C₂H₃O₄⁻	117.0104
Fumarate M+3	¹³C₃CH₃O₄⁻	118.0138
Fumarate M+4	¹³C₄H₃O₄⁻	119.0171

Note: Masses calculated for the deprotonated ion [M-H]⁻, common in negative mode ESI.

Protocol:

• Calibrate Your Instrument: Ensure your mass spectrometer is properly calibrated to achieve the highest possible mass accuracy.

• Determine Theoretical Masses: Calculate the theoretical exact mass for each of your target fumarate isotopologues (see table above).

• Acquire Data in High-Resolution Mode: Collect your data using a resolving power of at least 70,000 (FWHM) or higher.

• Process with Narrow Mass Window: During data processing, extract the ion chromatograms using a narrow mass window (e.g., ±5 ppm) around the calculated theoretical exact mass for each isotopologue. This will selectively visualize the signal from fumarate and exclude off-mass interferences.

Guide 2: Resolving Overlap with Chemical Derivatization

Q: My chromatographic separation is insufficient, and I don't have access to HRMS. How can chemical derivatization help?

A: Chemical derivatization modifies the fumarate molecule by adding a chemical group, which increases its molecular weight and alters its chromatographic properties.[15] This is a highly effective strategy, especially for GC-MS analysis, where analytes must be volatile.[16]

Causality: The goal is to shift the mass of fumarate to a region of the spectrum with fewer interferences.[17] Silylation is a common and robust derivatization technique for organic acids like fumarate.[16][18] It replaces the acidic protons on the carboxyl groups with a trimethylsilyl (TMS) group, making the molecule more volatile and thermally stable for GC-MS analysis.[19]

Experimental Protocol: Silylation of Fumarate for GC-MS Analysis

This protocol describes the derivatization of fumarate using N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

Materials:

• Dried sample extract or standard

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Pyridine (as catalyst, optional but recommended)

• Reaction vials with PTFE-lined caps

• Heating block or oven set to 70°C

Procedure:

• Ensure Anhydrous Conditions: The sample must be completely dry. Water will react with the silylating reagent and inhibit the derivatization of your analyte. Lyophilize or evaporate your sample to dryness under a stream of nitrogen.

• Reagent Addition: To the dried sample in a reaction vial, add 50 µL of MSTFA and 50 µL of pyridine. The pyridine acts as a catalyst and helps to dissolve the analyte.

• Reaction Incubation: Securely cap the vial and vortex briefly. Place the vial in a heating block at 70°C for 60 minutes to ensure complete derivatization.

• Cooling: Remove the vial from the heat and allow it to cool to room temperature.

• GC-MS Analysis: The sample is now ready for injection into the GC-MS. The resulting di-TMS-fumarate derivative will have a significantly higher m/z, reducing the likelihood of overlap with low-mass interferences.

Self-Validation:

• Run a Standard: Always derivatize a pure fumarate standard alongside your samples to confirm the reaction efficiency and determine the retention time and mass spectrum of the di-TMS-fumarate derivative.

• Check for Underivatized Fumarate: In the standard run, look for any signal corresponding to underivatized fumarate to ensure the reaction went to completion.

Guide 3: Computational Deconvolution and Correction

Q: I've acquired my data, but still see some peak overlap. What computational tools can I use?

A: Even with optimized methods, some degree of overlap may persist. Mathematical algorithms can be used to computationally separate these overlapping signals.[7][20]

Causality: These algorithms work by fitting theoretical peak shapes (e.g., Gaussian) to the observed data. By providing the algorithm with the expected m/z values of the contributing ions, it can estimate the relative contribution of each ion to the composite peak.

The Computational Correction Workflow

Sources

• 1. The Role of Naturally Occurring Stable Isotopes in Mass Spectrometry, Part I: The Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Resolving isobaric interferences in direct infusion tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of fumarate and investigation of endogenous and exogenous fumarate stability in rat plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. How to Resolve GC-MS Peak Overlap in High-Resolution Work [eureka.patsnap.com]
• 8. agilent.com [agilent.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. cran.r-project.org [cran.r-project.org]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. chemrxiv.org [chemrxiv.org]
• 15. m.youtube.com [m.youtube.com]
• 16. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. On‐tissue chemical derivatization in mass spectrometry imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. youtube.com [youtube.com]
• 20. An improved algorithm for resolving overlapping peaks in ion mobility spectrometry and its application to the separation of glycan isomers - Analyst (RSC Publishing) [pubs.rsc.org]

Preventing isotopic exchange artifacts in sodium fumarate-2,3-13C2 storage

Technical Support Center: Sodium Fumarate-2,3-¹³C₂

A Guide to Preventing Isotopic Exchange Artifacts During Storage and Experimentation

Introduction

Welcome to the Technical Support Center for Sodium Fumarate-2,3-¹³C₂. This guide is designed for researchers, scientists, and drug development professionals who utilize ¹³C-labeled compounds in their studies. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to ensure the isotopic integrity of your Sodium Fumarate-2,3-¹³C₂ and the reliability of your experimental data.

Sodium Fumarate-2,3-¹³C₂ is a powerful tool for tracing metabolic pathways, particularly the Krebs Cycle. The stability of the ¹³C labels is paramount for accurate flux analysis and metabolic profiling.[1][2][3] However, under certain conditions, isotopic exchange can occur, leading to artifacts that can compromise experimental results. This guide will provide you with the necessary knowledge to prevent such issues.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Sodium Fumarate-2,3-¹³C₂?

A: Isotopic exchange is a process where an isotope of an element in one chemical form is replaced by another isotope of the same element from a different chemical form.[4] In the case of Sodium Fumarate-2,3-¹³C₂, the primary concern is the potential for hydrogen-deuterium (H/D) exchange if the compound is exposed to sources of deuterium, or more critically for many applications, the loss of the ¹³C label itself, although this is less common for carbon atoms within a stable molecular backbone.

While the carbon-carbon double bond in fumarate provides stability to the ¹³C labels at positions 2 and 3, the molecule is not entirely immune to exchange reactions, particularly under non-ideal storage or experimental conditions. The primary concern is often not the loss of the ¹³C isotope itself, but rather other reactions that could alter the molecule and compromise the integrity of the labeled position. For instance, hydration of the double bond to form malate could create a chiral center and potentially lead to downstream reactions where the label is lost.

Q2: What are the optimal storage conditions for solid Sodium Fumarate-2,3-¹³C₂?

A: To ensure the long-term stability of solid Sodium Fumarate-2,3-¹³C₂, it is crucial to store it under conditions that minimize chemical degradation and potential isotopic exchange.

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C.	Lower temperatures slow down potential degradation reactions.
Atmosphere	Store under an inert gas (e.g., argon or nitrogen) in a tightly sealed container.[5][6]	Sodium fumarate is hygroscopic and can absorb moisture from the air, which can facilitate degradation or exchange.[5][6]
Light	Protect from light.	Exposure to light can provide the energy for photochemical reactions.

This information is consistent with general guidelines for storing isotopically labeled and hygroscopic compounds.

Q3: I need to prepare an aqueous stock solution. What precautions should I take?

A: Preparing aqueous solutions of Sodium Fumarate-2,3-¹³C₂ requires careful consideration of the solvent and pH to maintain isotopic stability.

• Solvent Choice: Use high-purity, sterile water (e.g., Milli-Q or equivalent) to prepare your solutions. Avoid using D₂O as a solvent unless your experimental design specifically calls for it and you have accounted for potential H/D exchange at other positions in the molecule.

• pH Control: The pH of the solution is a critical factor. The rate of hydrogen-deuterium exchange is significantly influenced by pH, with the minimum rate typically observed between pH 2 and 3.[7] While the C-H bonds in fumarate are generally stable, extreme pH values should be avoided. It is recommended to prepare solutions in a buffer system that is compatible with your experimental setup and maintains a near-neutral pH (around 7.0-7.4) for biological experiments.

• Storage of Solutions: If you must store the solution, it is best to do so at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[8] For short-term storage (a few hours), keeping the solution on ice is acceptable.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected mass isotopologues in Mass Spectrometry data (e.g., M+1 peaks).	This could indicate back-exchange or contamination with unlabeled fumarate.	1. Verify Purity: Re-run a standard of your Sodium Fumarate-2,3-¹³C₂ to confirm its isotopic purity. 2. Check for Contamination: Ensure that all glassware and reagents used for sample preparation are clean and free of any unlabeled fumarate. 3. Optimize Quenching: If you are performing cell culture experiments, ensure your metabolic quenching protocol is effective to halt enzymatic activity immediately.[8]
Inconsistent results between experimental replicates.	This could be due to variability in sample handling, storage, or the stability of the stock solution.	1. Standardize Protocols: Ensure that all sample preparation steps are performed consistently. 2. Prepare Fresh Solutions: If possible, prepare fresh stock solutions for each experiment. 3. Aliquot Stock Solutions: If you must use a stored stock solution, use a fresh aliquot for each replicate to avoid issues from repeated freeze-thaw cycles.
Loss of ¹³C signal in NMR spectra.	This is a more severe issue and could indicate degradation of the fumarate molecule.	1. Assess Storage Conditions: Review the storage conditions of both the solid compound and any prepared solutions. 2. Check for Incompatible Reagents: Ensure that the fumarate has not been exposed to strong oxidizing agents or strong acids, which can cause decomposition.[5][9] 3. Perform Quality Control: Run a fresh NMR spectrum of the starting material to confirm its integrity.

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution of Sodium Fumarate-2,3-¹³C₂

This protocol outlines the steps for preparing a stable aqueous stock solution for use in cell culture or other biological experiments.

• Materials:

  • Sodium Fumarate-2,3-¹³C₂ (solid)

  • High-purity, sterile water (e.g., Milli-Q)

  • Sterile microcentrifuge tubes or vials

  • Calibrated balance

  • Vortex mixer

• Procedure:

  • Allow the container of solid Sodium Fumarate-2,3-¹³C₂ to equilibrate to room temperature before opening to prevent condensation.

  • In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of the solid compound.

  • Dissolve the solid in the appropriate volume of sterile water to achieve the desired stock concentration.

  • Vortex gently until the solid is completely dissolved.

  • If necessary, adjust the pH to the desired range using a suitable buffer.

  • Filter-sterilize the solution through a 0.22 µm filter if it will be used in cell culture.

  • Aliquot the stock solution into sterile, single-use tubes.

  • Store the aliquots at -20°C or -80°C until use.

Protocol 2: Quality Control of Sodium Fumarate-2,3-¹³C₂ by Mass Spectrometry

This protocol provides a general workflow for verifying the isotopic purity of your labeled fumarate using mass spectrometry.

• Sample Preparation:

  • Prepare a dilute solution of your Sodium Fumarate-2,3-¹³C₂ in a solvent compatible with your mass spectrometer's ionization source (e.g., 50% acetonitrile in water).

  • Prepare a similar solution of unlabeled sodium fumarate as a control.

• Mass Spectrometry Analysis:

  • Infuse the samples directly into the mass spectrometer or use a liquid chromatography system for separation.

  • Acquire data in full scan mode to observe the mass-to-charge ratio (m/z) of the fumarate ions.

  • The expected m/z for the M-H ion of unlabeled fumarate is approximately 115.003.

  • The expected m/z for the M-H ion of Sodium Fumarate-2,3-¹³C₂ is approximately 117.010.

  • Analyze the isotopic distribution to confirm the enrichment of ¹³C.

Diagrams

Caption: Factors leading to potential isotopic exchange or degradation of Sodium Fumarate-2,3-¹³C₂.

Caption: Recommended workflow for handling Sodium Fumarate-2,3-¹³C₂ to ensure data integrity.

References

• Buescher, J. M., et al. (2015). A roadmap for interpreting ¹³C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 34, 189-201. [Link]

• Moravek. (n.d.). How To Properly Store Your Radiolabeled Compounds. [Link]

• Wikipedia. (n.d.). Hydrogen–deuterium exchange. [Link]

• Crown, S. B., et al. (2021). Optimization of ¹³C stable isotope labeling for the study of tricarboxylic cycle intermediates in mouse models. bioRxiv. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Sodium Fumarate, 98%. [Link]

• Yuan, J., et al. (2008). ¹³C-Metabolic Flux Analysis in Developing Flax (Linum usitatissinum L.) Embryos to Understand Storage Lipid Biosynthesis. Metabolites, 8(4), 63. [Link]

• Trefely, S., et al. (2016). ¹³C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures. Metabolites, 6(1), 1. [Link]

• Gelest, Inc. (n.d.). SODIUM FUMARATE. [Link]

• Jurczak, M. J., et al. (2022). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 27(10), 3241. [Link]

Sources

• 1. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of 13C stable isotope labeling for the study of tricarboxylic cycle intermediates in mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. osti.gov [osti.gov]
• 9. gelest.com [gelest.com]

Reference Data & Comparative Studies

Comparative Guide: Sodium Fumarate-2,3-13C2 vs. 13C-Glucose in Metabolic Flux Analysis

Topic: Comparing Metabolic Flux Data of Sodium Fumarate-2,3-13C2 vs. 13C-Glucose Content Type: Technical Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In metabolic flux analysis (MFA), the choice of tracer dictates the resolution of the metabolic map.[1] While 13C-Glucose (typically [U-13C6] or [1,2-13C2]) is the gold standard for interrogating central carbon metabolism—spanning glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle—it often lacks the specificity required to resolve complex mitochondrial dynamics, such as reverse flux or specific anaplerotic entry points.

Sodium Fumarate-2,3-13C2 represents a specialized, targeted tracer. Unlike glucose, it bypasses glycolysis and enters the metabolism directly at the mitochondrial level (via malate/fumarate exchange or transport), serving as a direct probe for the 4-carbon (C4) dicarboxylic acid pool . This guide compares these two tracers, highlighting their distinct mechanistic roles, experimental requirements, and data interpretation strategies.

Mechanistic Basis & Tracing Logic

13C-Glucose: The Central Highway

Glucose tracers enter the cell via GLUT transporters and are metabolized through glycolysis to pyruvate.

• Fate: Pyruvate enters the mitochondria and is converted to Acetyl-CoA (via Pyruvate Dehydrogenase, PDH) or Oxaloacetate (via Pyruvate Carboxylase, PC).

• Labeling Pattern: [U-13C6]Glucose generates [U-13C2]Acetyl-CoA. This labels the citrate synthase reaction from the "2-carbon side," introducing label into the TCA cycle that is retained through the first turn's decarboxylation steps.

• Primary Utility: Measuring glycolytic flux, PDH activity, and overall TCA cycle turnover.[2]

Sodium Fumarate-2,3-13C2: The Mitochondrial Probe

Fumarate is a symmetric C4 TCA cycle intermediate.

• Uptake Challenge: Sodium fumarate is polar and poorly permeable in intact mammalian cells compared to its esterified forms (e.g., dimethyl fumarate). It is best used in permeabilized cells , isolated mitochondria , or systems with active dicarboxylate transporters (e.g., NaDC1/3).

• Symmetry & Scrambling: Fumarate (

  ) is symmetric. Labeling at positions 2 and 3 (the methine carbons) is retained in Malate and Oxaloacetate (OAA) at the internal carbons (C2, C3).

• TCA Entry: Labeled OAA condenses with unlabeled Acetyl-CoA (assuming glucose is unlabeled) to form Citrate.

• Primary Utility: Probing Fumarase activity, Malate-Aspartate Shuttle , and Reverse TCA flux (reductive carboxylation). It specifically labels the OAA pool without the "noise" of upstream glycolytic scrambling.

Pathway Visualization

The following diagram illustrates the distinct entry points and carbon fates of these two tracers.

Figure 1: Comparative metabolic entry points. Glucose feeds the Acetyl-CoA pool (top), while Fumarate feeds the C4-dicarboxylate pool (bottom), bypassing glycolysis.

Comparative Analysis: Performance & Application

Feature	13C-Glucose (Universal/Specific)	Sodium Fumarate-2,3-13C2
Primary Target	Central Carbon Metabolism (Glycolysis + TCA).	Mitochondrial TCA Cycle & Anaplerosis.
Cell Permeability	High (via GLUT1-4). Standard for live cells.	Low (requires transporters). Best for permeabilized cells, isolated mitochondria, or specific tissues (kidney/liver).
Metabolic Entry	Upstream: Pyruvate Acetyl-CoA.[3]	Downstream: Fumarate Malate OAA.
Anaplerosis Detection	Indirect (via Pyruvate Carboxylase flux ratio).	Direct (labels the OAA pool immediately).
Symmetry Issues	None in glycolysis. Succinate is symmetric.	Symmetric Molecule. Label at 2,3 is chemically equivalent to 2,3 in reverse.
Key Enzyme Readouts	Hexokinase, PFK, PDH, PC.	Fumarase (Hydratase), SDH, MDH.
Cost	Low to Moderate.	Moderate to High.

Experimental Protocol: Fumarate Tracing

Note: Standard glucose labeling protocols are ubiquitous. This section details the specialized protocol for Sodium Fumarate, addressing its permeability limitations.

Phase 1: System Selection

Since Sodium Fumarate does not passively diffuse well into intact cells:

• Option A (Permeabilized Cells): Use plasma membrane permeabilizers (e.g., Digitonin/Saponin) to allow tracer entry while keeping mitochondria intact.

• Option B (Isolated Mitochondria): Isolate mitochondria via differential centrifugation.

• Option C (Transporter-Competent Cells): Use cells expressing dicarboxylate transporters (e.g., renal proximal tubule cells).

Phase 2: Incubation Workflow

• Preparation: Prepare Mitochondrial Respiration Medium (MiR05) or equivalent buffer containing substrates (e.g., ADP, Pi).

• Tracer Addition: Add Sodium Fumarate-2,3-13C2 (Final concentration: 0.5 – 5 mM).

  • Control: Run parallel samples with unlabeled fumarate to establish natural abundance baselines.

• Steady State vs. Kinetic:

  • Kinetic: Quench at 0, 5, 15, 30, 60 minutes to observe label propagation into Malate and Citrate.

  • Steady State: Incubate for 2+ hours (or until isotopic equilibrium).

• Quenching:

  • Rapidly filter mitochondria/cells.

  • Wash with ice-cold saline (to remove extracellular tracer).

  • Quench metabolism with 80% cold Methanol (-80°C) .

Phase 3: Extraction & MS Analysis

• Lysis: Vortex and sonicate samples in cold methanol.

• Phase Separation: Add chloroform and water (final ratio MeOH:H2O:CHCl3 = 1:1:1) to separate polar metabolites.

• Derivatization: Dry the aqueous phase. Derivatize using MOX/TBDMS (Methoxyamine/tert-butyldimethylsilyl) for GC-MS to stabilize dicarboxylic acids.

• Detection: Monitor specific mass fragments (m/z) corresponding to the M+2 isotopologues of Malate, Fumarate, and Citrate.

Data Interpretation: Isotopologue Distribution

Understanding the Mass Isotopomer Distribution (MID) is critical.

Fumarate-2,3-13C2 Fate

• Fumarate (M+2): The tracer itself.

• Malate (M+2): Formed via Fumarase. Since Fumarate is symmetric, the label remains at C2/C3.[3]

  • Observation: Rapid equilibration between Fumarate M+2 and Malate M+2 indicates high Fumarase activity.

• Oxaloacetate (M+2): Formed via Malate Dehydrogenase (MDH).

• Citrate (M+2): Formed by condensation of OAA (M+2) + Acetyl-CoA (M+0).

  • Note: The M+2 label from Fumarate ends up in the internal carbons of Citrate, surviving the first decarboxylation steps (IDH and KGDH). This makes it a robust tracer for TCA cycle pool size.

Glucose vs. Fumarate Data Comparison

Metabolite	Signal from [U-13C]Glucose	Signal from [2,3-13C]Fumarate	Interpretation
Pyruvate	M+3 (High enrichment)	M+0 (No label)	Fumarate does not reverse to glycolysis (PEPCK is rate-limiting/unidirectional in many contexts).
Citrate	M+2 (via PDH) or M+3/M+5 (via PC)	M+2 (via OAA)	Glucose M+2 indicates Acetyl-CoA entry.[4] Fumarate M+2 indicates OAA availability.
Succinate	M+2 / M+4	M+2	Fumarate M+2 -> Succinate M+2 indicates reverse electron transport (Complex II reversal) or equilibration.

Visualization of Experimental Workflow

Figure 2: Step-by-step workflow for Sodium Fumarate flux analysis.

References

• Antoniewicz, M. R. (2015). Methods and advances in metabolic flux analysis: a mini-review. Journal of Industrial Microbiology & Biotechnology. Link

• Metallo, C. M., et al. (2009). Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. Journal of Biotechnology. Link

• Liu, S., et al. (2016). Fumarate is a terminal electron acceptor in the mammalian electron transport chain. Nature. Link

• Des Rosiers, C., et al. (1995). Isotopomer analysis of citric acid cycle intermediates in heart tissue perfused with [13C]glucose. American Journal of Physiology-Endocrinology and Metabolism. Link

• Cambridge Isotope Laboratories . (2023). Metabolic Tracers and Flux Analysis Guides. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. What is the final fate of the carbons in acetyl-CoA after - McMurry 8th Edition Ch 21 Problem 54 [pearson.com]

Precision Metabolic Tracing: Cross-Validating 13C-Fumarate Flux using NMR and MS

Executive Summary: The Case for Orthogonal Validation

In the study of oncometabolites—specifically the accumulation of fumarate in Fumarate Hydratase (FH)-deficient renal cell carcinoma—reliance on a single analytical platform is a liability. Mass Spectrometry (MS) offers unparalleled sensitivity for low-abundance intermediates, while Nuclear Magnetic Resonance (NMR) provides structural certainty and robust quantification without ionization bias.

This guide outlines a self-validating workflow to cross-reference 13C-fumarate metabolism. By leveraging the orthogonal strengths of NMR (positional isotopomer analysis) and MS (mass isotopomer distribution), researchers can distinguish true metabolic flux from experimental artifacts such as matrix suppression or thermal degradation.

The Comparative Landscape

To design a robust experiment, one must understand the specific "blind spots" of each technology when analyzing dicarboxylic acids like fumarate and malate.

Feature	NMR (1H, 13C, HSQC)	Mass Spectrometry (LC-MS / GC-MS)
Primary Output	Positional Isotopomers (Specific carbon enrichment)	Mass Isotopomers (M+0, M+1, M+2 distributions)
Sensitivity	Low (Requires >10 µM - 1 mM)	High (Requires nM - µM)
Quantification	Linear, inherently quantitative (Signal Concentration)	Non-linear, requires Isotopically Labeled Internal Standards (ILIS)
Fumarate Specifics	Distinct singlet at ~6.5 ppm (1H). No derivatization needed.	Requires chromatographic resolution from maleic acid. GC-MS requires derivatization.[1]
Major Limitation	"Blind" to the unlabeled (12C) pool in direct 13C experiments.	Ion suppression (LC) or thermal degradation of malate to fumarate (GC).

Metabolic Context & Tracer Logic

Understanding the symmetry of fumarate is critical. Fumarate is a symmetric dicarboxylic acid (

and ). When using [U-13C]Fumarate, the label is retained through hydration to malate. However, if using [1,4-13C]Fumarate, NMR becomes indispensable for detecting "scrambling" that MS cannot resolve positionally without complex fragmentation (MS/MS).

Pathway Visualization

The following diagram illustrates the flux of 13C-Fumarate into the TCA cycle and the analytical checkpoints.

Figure 1: Metabolic flux pathway of 13C-Fumarate entering the TCA cycle. Note the critical FH enzymatic step, often mutated in specific renal cancers, leading to fumarate accumulation.[2]

Unified Experimental Workflow

To ensure data validity, never run NMR and MS on separate biological replicates if possible. Variations in cell count or lysis efficiency will ruin the correlation. Use a Dual-Phase Extraction protocol to generate identical analyte pools from a single sample.

Step-by-Step Protocol

A. Sample Preparation (The "Split-Stream" Method)

• Quenching: Wash cells (

  count) rapidly with ice-cold PBS. Quench metabolism immediately with liquid nitrogen ( ).

• Extraction: Add 4 mL/g of Methanol:Chloroform:Water (1:1:1) . This creates a biphasic system.

  • Top Layer (Polar): Contains Fumarate, Malate, Succinate (Target for NMR/MS).

  • Bottom Layer (Non-polar): Lipids.[3]

  • Interphase: Proteins/DNA.

• Phase Separation: Centrifuge at 4,000 x g for 15 min at 4°C.

• The Split: Carefully remove the polar (top) aqueous layer.

  • Aliquot A (NMR): 80% of volume. Lyophilize to dryness. Reconstitute in 600 µL D2O containing 0.5 mM DSS (internal standard).

  • Aliquot B (MS): 20% of volume.[4][5] Dry down. Reconstitute in 100 µL Mobile Phase A (e.g., 0.1% Formic Acid in Water).

B. Data Acquisition Parameters

Parameter	NMR (Bruker Avance III HD 600 MHz)	LC-MS (Q-TOF / Orbitrap)
Pulse Sequence	1D NOESY (1H) with water suppression; 2D 1H-13C HSQC for resolution.	HILIC (Hydrophilic Interaction Liquid Chromatography)
Relaxation Delay	> 5 x T1 (approx 10-15s for carboxylates) to ensure quantitative accuracy.	N/A
Polarity	N/A	Negative Mode (Carboxylic acids ionize best as [M-H]-)
Target Signals	Fumarate singlet (6.54 ppm). 13C Satellites ( Hz).	Extracted Ion Chromatograms (EIC) for M+0, M+4.

Workflow Diagram

Figure 2: Parallel processing workflow ensuring that NMR and MS data are derived from the exact same biological extract, minimizing sampling error.

The Cross-Validation Logic

This is the core of the scientific integrity for this guide. You cannot simply compare "peak height" to "peak area." You must convert both datasets into a unified metric: Total 13C Fractional Enrichment.

The MS Calculation (MID)

MS provides the distribution of isotopologues (

). Calculate the Total Carbon Enrichment ( ) :

Where:

• = number of 13C atoms in the isotopomer.
• = Intensity of the isotopomer.
• = Total number of carbons in the molecule (e.g., Fumarate = 4).

The NMR Calculation (Satellite Integration)

In a 1H-NMR spectrum, 13C-labeled carbons split the attached proton signal into "satellites" due to heteronuclear coupling (

). Calculate Fractional Enrichment ( ) :

Note: This measures the enrichment of the specific carbon attached to the proton. For [U-13C]Fumarate, this represents the average enrichment of the CH groups.

The Validation Criteria

For the experiment to be valid, the results must satisfy:

If

:

• Cause: Ion suppression in MS is affecting the unlabeled standard differently, OR the NMR relaxation delay (

  ) was too short, saturating the 12C signal (which relaxes slower than 13C-attached protons).

• Fix: Increase NMR D1 to 20s or use a relaxation agent (e.g., Gd-DTPA).

If

:

• Cause: MS saturation (detector blinding) on the M+0 peak, causing underestimation of the unlabeled pool.

• Fix: Dilute the MS sample and re-inject.

References

• Lane, A. N., et al. (2019).[6] "Stable Isotope-Resolved Metabolomics (SIRM) by NMR and MS." Methods in Molecular Biology. Link

• Fan, T. W., et al. (2012). "Metabolomics-edited transcriptomics analysis of isotopically enriched cells." Integrative Biology. Link

• Vinaixa, M., et al. (2017).[6] "Mass spectrometry in metabolomics." Methods in Molecular Biology. Link

• Antoniewicz, M. R. (2013). "13C metabolic flux analysis: optimal design of isotopic labeling experiments." Current Opinion in Biotechnology. Link

• Szyperski, T. (1995).[6][7] "Biosynthetic labeling of proteinogenic amino acids for determination of metabolic fluxes." European Journal of Biochemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. NMR and MS-based Stable Isotope-Resolved Metabolomics and Applications in Cancer Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Simultaneous Measurement of Tricarboxylic Acid Cycle Intermediates in Different Biological Matrices Using Liquid Chromatography–Tandem Mass Spectrometry; Quantitation and Comparison of TCA Cycle Intermediates in Human Serum, Plasma, Kasumi-1 Cell and Murine Liver Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 7. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Sodium Fumarate-2,3-13C2 Purity for Clinical Research Applications

Executive Summary

In the translation of metabolic tracers from preclinical models to human clinical trials, purity definitions shift from simple chemical stoichiometry to rigorous safety and signal fidelity standards. Sodium Fumarate-2,3-13C2 is a specialized isotopomer primarily utilized for multi-turn Metabolic Flux Analysis (MFA) , distinguishing it from its carboxyl-labeled counterpart ([1,4-13C2]), which is the standard for hyperpolarized MRI necrosis imaging.

This guide benchmarks the performance requirements for Sodium Fumarate-2,3-13C2, contrasting "Research Grade" precursors with "Clinical Grade" standards. It establishes a self-validating quality control system using quantitative NMR (qNMR) and LC-MS to ensure data integrity in high-stakes clinical metabolomics.

Part 1: The Clinical Standard

Defining "Purity" in a Clinical Context

For a researcher utilizing stable isotopes in human subjects, "99% chemical purity" is an insufficient metric. Clinical benchmarking requires a three-dimensional purity model:

• Chemical Purity (>99.5%): Absence of toxic organic precursors (e.g., maleic acid, residual solvents).

• Isotopic Enrichment (>99 atom%): Critical for preventing signal dilution in mass isotopomer distribution (MID) analysis.

• Biological Safety: Strict control of bacterial endotoxins (pyrogens) and sterility, typically required to be < 5.0 EU/kg for injectable agents.

The Isotopomer Decision: Why 2,3-13C2?

Selecting the correct isotopomer is the first step in experimental design. The choice between [2,3-13C2] and [1,4-13C2] dictates the metabolic window visible to the researcher.

Feature	Sodium Fumarate-[1,4-13C2]	Sodium Fumarate-[2,3-13C2]
Primary Application	Hyperpolarized MRI (Necrosis Imaging)	Metabolic Flux Analysis (TCA Cycle Dynamics)
Metabolic Fate	Carbons become C1/C4 of OAA. Lost as CO2 in early TCA turns (IDH/α-KGDH steps).	Carbons become C2/C3 of OAA. Retained in backbone for multiple TCA turns.
Signal Physics	Long T1 relaxation (Carboxyls) = High SNR.	Shorter T1 (Aliphatic) = Lower Hyperpolarized SNR.
Data Utility	Immediate "snapshot" of fumarase activity.	"Long-read" tracing of carbon incorporation into amino acids (Glu/Gln).

Expert Insight: Use [2,3-13C2] when your objective is to map the fate of the carbon skeleton into downstream biosynthetic pathways. Use [1,4-13C2] if you only need to measure the rate of conversion to malate.

Part 2: Comparative Analysis & Specifications

The following table benchmarks the specifications required for clinical translation against standard research-grade alternatives.

Table 1: Comparative Specifications Guide

Parameter	Standard Research Grade	Clinical Research Grade (Benchmark)	Impact on Performance
Chemical Purity	≥ 98%	≥ 99.5%	Lower purity introduces noise in qNMR and potential toxicity.
Isotopic Enrichment	≥ 98 atom%	≥ 99 atom%	<99% enrichment complicates MID modeling, increasing error bars in flux calculations.
Maleic Acid (Impurity)	Not always specified	≤ 0.05%	Maleic acid is a toxic isomer of fumaric acid; critical safety risk.
Endotoxin (Pyrogens)	Not tested	< 0.2 EU/mg	Mandatory for injectable formulations to prevent septic shock response.
pH (in solution)	Variable	7.0 – 7.5	Physiological pH is required to prevent injection site irritation or precipitation.
Heavy Metals	< 20 ppm	< 5 ppm	Catalysts (e.g., Pd, Ni) from synthesis must be removed for patient safety.

Part 3: Experimental Benchmarking Protocols

To validate the quality of Sodium Fumarate-2,3-13C2, we employ a dual-validation workflow combining qNMR (for isotopic and chemical purity) and LC-MS (for trace impurities).

Workflow Visualization

The following diagram illustrates the critical control points in the benchmarking process.

Figure 1: Analytical workflow for validating clinical-grade stable isotopes.

Protocol A: High-Resolution qNMR for Isotopic Enrichment

This protocol determines the exact isotopic enrichment and checks for the presence of the cis-isomer (maleic acid).

Reagents:

• Deuterated Water (D2O), 99.9% D.

• Internal Standard: Maleic Acid (trace) or TSP-d4 (for chemical shift referencing).

Methodology:

• Sample Preparation: Dissolve 10 mg of Sodium Fumarate-2,3-13C2 in 600 µL of D2O containing 0.05% TSP-d4.

• Acquisition (1H-NMR):

  • Perform a standard 1H scan (32 scans, relaxation delay d1=30s to ensure full relaxation).

  • Observation: The protons attached to the 13C-labeled carbons (C2, C3) will appear as a doublet of doublets (due to 1JCH coupling ~155 Hz) centered at ~6.5 ppm.

  • Unlabeled Check: Look for a central singlet peak at the same chemical shift. This represents the ~1% unlabeled (12C) fraction.

• Acquisition (13C-NMR - Inverse Gated):

  • Use inverse gated decoupling to suppress Nuclear Overhauser Effect (NOE) for quantitative integration.[1]

  • Observation: 13C-13C coupling will split the C2/C3 signal.

• Calculation:

Protocol B: LC-MS Detection of Maleic Acid Impurity

Maleic acid is a common synthetic byproduct and a potent renal toxin. It must be quantified below 0.05%.

Methodology:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 2.1 x 100 mm, 1.8 µm.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.

  • Isocratic elution (95% A / 5% B) to separate the isomers.

• Detection: Mass Spectrometry (ESI Negative Mode). Monitor m/z 115 (M-H)-.

• Differentiation: Maleic acid (cis) elutes earlier than Fumaric acid (trans) due to polarity differences.

• Quantification: Use a standard addition method with authentic Maleic acid standards to determine the concentration in the bulk material.

Part 4: References

• Gallagher, F. A., et al. (2009). "Production of hyperpolarized [1,4-13C2]malate from [1,4-13C2]fumarate is a marker of cell necrosis and treatment response in tumors." Proceedings of the National Academy of Sciences. [Link]

• Antoniewicz, M. R. (2015).[2] "Methods and advances in metabolic flux analysis: a mini-review." Journal of Industrial Microbiology & Biotechnology. [Link]

• Dunn, P. J. H., et al. (2019).[3] "Systematic comparison of post-column isotope dilution using LC-CO-IRMS with qNMR for amino acid purity determination." Analytical and Bioanalytical Chemistry. [Link][3]

• Mesaros, C., et al. (2017). "Stable-isotope dilution LC–MS for quantitative biomarker analysis." Bioanalysis. [Link]

Sources

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 3. Systematic comparison of post-column isotope dilution using LC-CO-IRMS with qNMR for amino acid purity determination - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Ensuring Reproducibility in Metabolic Tracing with ¹³C-Fumarate Salt Forms

Metabolic tracing using stable isotopes like carbon-13 (¹³C) has become an indispensable tool for elucidating the intricate web of metabolic pathways that underpin cellular function and dysfunction. Among the various tracers employed, ¹³C-labeled fumarate is particularly valuable for probing the tricarboxylic acid (TCA) cycle and related pathways. However, a seemingly minor detail—the salt form of the ¹³C-fumarate used—can introduce variability and impact the reproducibility of experimental results. This guide provides an in-depth comparison of different ¹³C-fumarate salt forms, offering practical insights and experimental protocols to help researchers, scientists, and drug development professionals ensure the scientific integrity and reproducibility of their metabolic tracing studies.

The Critical Choice: Understanding the Impact of Fumarate Salt Forms

Fumarate, a key intermediate in the TCA cycle, is a dicarboxylic acid that is typically supplied to cell cultures as a salt to enhance its solubility and stability in aqueous solutions. The choice of the counter-ion (e.g., sodium, potassium) can have subtle yet significant effects on cellular physiology and, consequently, on the metabolic fate of the ¹³C-labeled fumarate.

Physicochemical Properties of Common Fumarate Salts

The solubility of fumarate salts in aqueous solutions, such as cell culture media, is a primary consideration. Generally, the solubility increases with the degree of salt formation.

Fumarate Form	Molar Mass ( g/mol )	Solubility in Water	pH of Solution (50 g/L)
Fumaric Acid	116.07	Low	Acidic
Monosodium Fumarate	138.05	Moderate	Slightly Acidic
Disodium Fumarate	160.04	High (228 g/L)[1][2]	7.0 - 8.0[1][2]
Dipotassium Fumarate	192.23	High	Neutral to Slightly Basic

Data for dipotassium fumarate is less readily available in standard chemical catalogs but is expected to have high solubility similar to other potassium salts.

The significant difference in the pH of solutions prepared with different fumarate salt forms is a critical factor. A substantial shift in the pH of the cell culture medium can independently alter cellular metabolism, confounding the interpretation of the tracing experiment. For instance, higher pH conditions have been shown to be unfavorable for fumaric acid production in some organisms and may lead to the formation of unwanted byproducts.[3]

The Unseen Influence of Counter-Ions on Cellular Physiology

The choice of counter-ion (e.g., Na⁺, K⁺) is not metabolically inert. Cells maintain a strict electrochemical gradient across their membranes, with high extracellular Na⁺ and high intracellular K⁺ concentrations. The addition of fumarate salts will inevitably alter the concentration of these ions in the culture medium.

• Sodium (Na⁺): An increase in extracellular Na⁺ can affect the activity of various sodium-dependent transporters, potentially influencing the uptake of other nutrients.[4]

• Potassium (K⁺): Alterations in extracellular K⁺ can impact the cell's membrane potential, which in turn can influence a wide range of cellular processes, including nutrient transport and cell signaling.[5][6] Intracellular K⁺ concentrations have also been linked to cell growth and differentiation.[7]

While the direct impact of these counter-ions on fumarate uptake and metabolism has not been extensively studied, their known roles in fundamental cellular processes underscore the importance of consistency in the choice of fumarate salt form for reproducible experiments.

Best Practices for Reproducible ¹³C-Fumarate Metabolic Tracing

To mitigate the potential for variability introduced by the choice of fumarate salt form, a well-controlled and meticulously documented experimental protocol is paramount.

Experimental Workflow for ¹³C-Fumarate Tracing

Caption: A generalized workflow for a ¹³C-fumarate metabolic tracing experiment.

Detailed Experimental Protocol

This protocol provides a framework for conducting a reproducible ¹³C-fumarate tracing experiment. It is essential to optimize specific parameters, such as cell seeding density and labeling duration, for the cell type and experimental question being addressed.

1. Preparation of ¹³C-Fumarate Stock Solution and Medium:

• Objective: To prepare a sterile, pH-neutral stock solution of the chosen ¹³C-fumarate salt and the final labeling medium.

• Rationale: A concentrated stock solution allows for precise dilution into the final medium while minimizing changes to the medium's overall composition. Adjusting the pH is crucial to avoid stressing the cells.

• Procedure:

  • Weigh the desired amount of ¹³C-labeled fumarate salt (e.g., disodium [U-¹³C₄]fumarate).

  • Dissolve the salt in sterile, tissue culture-grade water to create a concentrated stock solution (e.g., 100 mM).[8]

  • Measure the pH of the stock solution. If necessary, adjust to ~7.4 using sterile 1N HCl or 1N NaOH.

  • Sterile-filter the stock solution through a 0.22 µm filter.

  • Prepare the final labeling medium by adding the ¹³C-fumarate stock solution to a base medium (e.g., DMEM without glucose and pyruvate) to the desired final concentration. Ensure the final concentrations of other key nutrients are consistent across all experimental conditions.

2. Cell Seeding and Culture:

• Objective: To establish healthy, logarithmically growing cell cultures.

• Rationale: Consistent cell density and growth phase are critical for reproducible metabolic studies.

• Procedure:

  • Seed cells in appropriate culture vessels at a density that will ensure they are in the mid-logarithmic growth phase at the time of the experiment.

  • Culture cells under standard conditions (e.g., 37°C, 5% CO₂) until they reach the desired confluency.

3. ¹³C-Fumarate Labeling:

• Objective: To replace the unlabeled medium with the ¹³C-fumarate-containing medium and allow cells to reach isotopic steady state.

• Rationale: Isotopic steady state, where the fractional labeling of intracellular metabolites is constant, is a key assumption for many metabolic flux analyses.[9] The time required to reach steady state varies between cell types and metabolic pathways.

• Procedure:

  • Aspirate the old medium from the cells.

  • Gently wash the cells once with pre-warmed phosphate-buffered saline (PBS).

  • Add the pre-warmed ¹³C-fumarate labeling medium to the cells.

  • Incubate the cells for a predetermined duration to allow for the incorporation of the ¹³C label. This duration should be optimized in preliminary experiments by collecting samples at multiple time points.[9]

4. Quenching and Metabolite Extraction:

• Objective: To rapidly halt all enzymatic activity and extract the intracellular metabolites.

• Rationale: A rapid and effective quenching step is essential to preserve the in vivo metabolic state of the cells.

• Procedure:

  • Aspirate the labeling medium.

  • Immediately wash the cells with ice-cold PBS.

  • Add a cold extraction solvent (e.g., 80% methanol) to the cells.

  • Scrape the cells and collect the cell lysate.

  • Centrifuge the lysate to pellet cellular debris.

  • Collect the supernatant containing the metabolites for analysis.

Data Analysis and Interpretation

The analysis of ¹³C-labeled metabolites is typically performed using mass spectrometry (MS).[10] The resulting data provides the mass isotopologue distribution (MID) for various metabolites, which reflects the number of ¹³C atoms incorporated into each molecule.

Caption: Tracing the flow of ¹³C from labeled fumarate through the TCA cycle.

The interpretation of MIDs allows for the calculation of relative metabolic fluxes and the identification of active metabolic pathways.[11] It is crucial to compare the labeling patterns of downstream metabolites to understand the metabolic fate of the ¹³C-fumarate. For example, the conversion of [U-¹³C₄]fumarate to M+4 malate and M+4 aspartate would indicate the activity of fumarase and aspartate aminotransferase, respectively.[12][13]

Conclusion: A Call for Standardization and Methodological Transparency

While direct comparative studies on the reproducibility of metabolic tracing with different ¹³C-fumarate salt forms are currently lacking in the scientific literature, the fundamental principles of chemistry and cell biology suggest that the choice of salt form is not a trivial one. The physicochemical properties of the salt and the physiological effects of the counter-ion can introduce variability that may compromise the reproducibility of experimental findings.

By adhering to the best practices and detailed protocols outlined in this guide, researchers can minimize these potential sources of error and enhance the scientific rigor of their metabolic tracing studies. Furthermore, this guide serves as a call for greater methodological transparency in publications, urging researchers to explicitly state the salt form of the tracers used. Such detailed reporting will be invaluable for the scientific community to build upon previous findings and collectively advance our understanding of cellular metabolism.

References

• Buescher, J. M., et al. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 34, 189-201. Available at: [Link]

• Zamboni, N., et al. (2009). 13C-Metabolic Flux Analysis in a Nutshell. Metabolites, 2(4), 841-860. Available at: [Link]

• Reeds, P. J., & Wagner, D. A. (1984). The metabolic availability of ¹³C-labeled fumarate for the synthesis of glucose and other intermediates in vivo. The American journal of physiology, 246(5 Pt 1), E469–E475. Available at: [Link]

• Antoniewicz, M. R. (2018). A guide to 13C metabolic flux analysis for the cancer biologist. Experimental & molecular medicine, 50(4), 1-13. Available at: [Link]

• Metallo, C. M., & Vander Heiden, M. G. (2013). Understanding metabolic regulation and its influence on cell physiology. Molecular cell, 49(3), 388-398. Available at: [Link]

• Crown, S. B., & Antoniewicz, M. R. (2013). Publishing 13C metabolic flux analysis studies: a review and future perspectives. Metabolic engineering, 20, 62-69. Available at: [Link]

• Stark, G. (2012). The effect of the counter-ion on the properties of a membrane-active peptide. Biophysical journal, 102(3), 481-489. Available at: [Link]

• Leighty, R. W., & Antoniewicz, M. R. (2011). Dynamic metabolic flux analysis (DMFA): a framework for modeling isotopic transients. Metabolic engineering, 13(6), 745-755. Available at: [Link]

• Dettmer, K., et al. (2011). Mass spectrometry-based metabolomics. Methods in molecular biology, 708, 149-181. Available at: [Link]

• Swart, A., et al. (2021). The Effect of pH, Metal Ions, and Insoluble Solids on the Production of Fumarate and Malate by Rhizopus delemar in the Presence of CaCO3. Journal of Fungi, 7(11), 941. Available at: [Link]

• Harris, A. L. (2007). The interaction of Na+ and K+ in voltage-gated potassium channels. Evidence for cation binding sites of different affinity. The Journal of general physiology, 111(2), 195-207. Available at: [Link]

• Nacalai Tesque. (n.d.). Cell Cultivation Handbook. Available at: [Link]

• Takagi, K., et al. (1986). Changes in intracellular K+ and Na+ ion concentrations during cell growth and differentiation. Cell structure and function, 11(3), 235-243. Available at: [Link]

• Divo, A. A., et al. (2011). Metabolic fate of fumarate, a side product of the purine salvage pathway in the intraerythrocytic stages of Plasmodium falciparum. The Journal of biological chemistry, 286(11), 9358-9366. Available at: [Link]

• Yuan, J., et al. (2008). Metabolic labeling of cultured mammalian cells for stable isotope-resolved metabolomics: practical aspects of tissue culture and sample extraction. Methods in molecular biology, 426, 179-192. Available at: [Link]

• PubChem. (n.d.). Monosodium fumarate. Available at: [Link]

• MacRae, J. I., et al. (2012). Metabolic fate of fumarate, a side product of the purine salvage pathway in the intraerythrocytic stages of Plasmodium falciparum. The Journal of biological chemistry, 287(16), 12975-12983. Available at: [Link]

• Wikipedia. (n.d.). Sodium fumarate. Available at: [Link]

• Salt, T. E., & Kilpatrick, G. J. (1988). Effects of Na+ and K+ on the uptake of metaraminol by rabbit ventricular slices. British journal of pharmacology, 95(1), 229-236. Available at: [Link]

• Anmol Chemicals. (n.d.). Sodium Fumarate or Disodium Fumarate Manufacturers. Available at: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Sodium Fumarate-2,3-13C2

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of Sodium fumarate-2,3-13C2. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends to the entire lifecycle of the chemicals we use, including their final disposition. This document is designed to provide essential, immediate safety and logistical information, ensuring that your laboratory practices remain both cutting-edge and compliant.

Core Principle: Distinguishing Isotopic Labels from Chemical Hazards

The primary consideration for the disposal of Sodium fumarate-2,3-13C2 is understanding the nature of its isotopic label. The "-2,3-13C2" designation indicates that the two central carbons in the fumarate molecule have been replaced with the stable (non-radioactive) isotope Carbon-13.

It is critical to recognize that stable isotopes are not radioactive .[1] Unlike radioactive isotopes (e.g., 14C or 3H), 13C does not decay or emit radiation. Therefore, the disposal protocol is not governed by radiological safety requirements but solely by the chemical properties of sodium fumarate itself.[1][] The waste can be managed as common chemical waste, not as radioactive waste.[]

Hazard Assessment of Sodium Fumarate

According to multiple Safety Data Sheets (SDS), sodium fumarate is classified as a non-hazardous substance or one with low-level hazards.[3] The primary risks are:

• Eye Irritation: Can cause serious eye irritation.[4][5][6]

• Skin Irritation: May cause skin irritation upon prolonged contact.[4][5][7]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[4][5][7]

The compound is not classified as acutely toxic, carcinogenic, or environmentally hazardous under major regulatory frameworks.[3][5] This low hazard profile is the foundation of the disposal strategy.

Disposal Decision Workflow

The following diagram outlines the logical steps for determining the correct disposal pathway for Sodium fumarate-2,3-13C2 waste.

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A Comprehensive Guide to Personal Protective Equipment for Handling Sodium Fumarate-2,3-¹³C₂

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling Sodium Fumarate-2,3-¹³C₂. This document moves beyond a simple checklist to offer a framework for safe and effective laboratory practices, grounded in scientific principles and field-proven experience.

Sodium Fumarate-2,3-¹³C₂ is a stable isotope-labeled compound. While the ¹³C labeling does not impart radioactivity, the chemical properties and associated hazards of the parent compound, sodium fumarate, remain.[1] Therefore, the personal protective equipment (PPE) and handling procedures are dictated by the irritant nature of sodium fumarate.

Hazard Assessment of Sodium Fumarate

Sodium fumarate is classified as a skin, eye, and respiratory tract irritant.[2][3][4][5] It typically appears as a white, crystalline powder and is hygroscopic, meaning it can absorb moisture from the air.[2][3] The primary routes of exposure are inhalation of dust particles, skin contact, and eye contact.[2][5]

Potential Health Effects:

• Eye Contact: Causes serious eye irritation, potentially leading to chemical conjunctivitis.[2][3][6]

• Skin Contact: Causes skin irritation.[2][3] Prolonged or repeated contact may lead to dermatitis.

• Inhalation: Inhalation of dust can cause respiratory tract irritation.[2][3][5]

• Ingestion: May cause gastrointestinal irritation.[2]

Core Principles of PPE Selection

The selection of appropriate PPE is a critical control measure to minimize exposure to Sodium Fumarate-2,3-¹³C₂. The following recommendations are based on a thorough risk assessment of the hazards associated with this chemical.

Eye and Face Protection

Direct contact with sodium fumarate dust can cause significant eye irritation.[2][3] Therefore, appropriate eye protection is mandatory.

• Recommendation: Wear chemical safety goggles that meet ANSI Z87.1 or EN 166 standards.[7]

• Causality: Goggles provide a complete seal around the eyes, offering superior protection from airborne dust particles compared to safety glasses. In situations where splashing is a risk, such as when preparing solutions, a face shield should be worn in addition to safety goggles.

Skin Protection

Gloves: Protective gloves are essential to prevent skin irritation.[8][9]

• Recommendation: Use nitrile or rubber gloves.[6] Before use, always inspect gloves for any signs of degradation or perforation.[10]

• Causality: Nitrile and rubber provide a suitable barrier against solid chemical irritants. It is crucial to follow proper glove removal techniques to avoid contaminating the skin.[7]

Lab Coat: A lab coat protects the skin and personal clothing from contamination.

• Recommendation: Wear a long-sleeved lab coat.

• Causality: A lab coat provides a removable barrier in the event of a spill. It should be kept clean and laundered regularly.[2]

Respiratory Protection

Engineering controls, such as fume hoods or ventilated enclosures, are the primary means of controlling exposure to airborne dust.[2][9] However, in situations where these controls are not sufficient or during spill cleanup, respiratory protection may be necessary.

• Recommendation: If dust generation is unavoidable and ventilation is inadequate, use a NIOSH-approved particulate respirator (e.g., N95).[6][9]

• Causality: A particulate respirator filters out fine dust particles from the air, preventing inhalation and subsequent respiratory irritation.

Safe Handling and Disposal Protocol

A systematic approach to handling and disposal is crucial for minimizing risk.

Step-by-Step Handling Procedure

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[2][6] Review the Safety Data Sheet (SDS) for sodium fumarate.[11]

• Donning PPE: Put on a lab coat, followed by chemical safety goggles and gloves.

• Weighing: Conduct all weighing and handling of the solid compound in a chemical fume hood or a ventilated balance enclosure to minimize dust generation.[2][7]

• Dissolving: When preparing solutions, add the solid Sodium Fumarate-2,3-¹³C₂ to the solvent slowly to avoid splashing.

• Post-Handling: After handling, wash hands thoroughly with soap and water, even after wearing gloves.[7][9]

• Storage: Store Sodium Fumarate-2,3-¹³C₂ in a tightly sealed container in a cool, dry, and well-ventilated area.[2][3][12] Due to its hygroscopic nature, proper storage is critical to maintain the integrity of the compound.[2]

Disposal Plan

Dispose of Sodium Fumarate-2,3-¹³C₂ and any contaminated materials in accordance with all local, state, and federal regulations. Unused chemicals should not be returned to their original container.[13] Chemical waste should be collected in a designated, properly labeled container.[13][14]

Quantitative Data Summary

Hazard Classification	GHS Statements	PPE Recommendations
Skin Irritation	H315: Causes skin irritation[4]	Nitrile or rubber gloves, lab coat[6][9]
Eye Irritation	H319: Causes serious eye irritation[4]	Chemical safety goggles, face shield (if splashing)[6][9]
Respiratory Irritation	H335: May cause respiratory irritation[4]	Use in a fume hood, NIOSH-approved respirator (if needed)[6][9]

Visual Workflow for PPE Selection

Caption: Workflow for selecting appropriate PPE when handling Sodium Fumarate-2,3-¹³C₂.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Sodium Fumarate, 98%. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: Sodium fumarate dibasic. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). Sodium fumarate - Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Sodium Fumarate. PubChem Compound Database. Retrieved from [Link]

• Iowa State University. (n.d.). Chemical Handling and Storage - Environmental Health and Safety. Retrieved from [Link]

• Gelest, Inc. (n.d.). Material Safety Data Sheet - Sodium Fumarate. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

• Meisenhelder, J., & Semba, K. (2006). Safe use of radioisotopes. Current Protocols in Microbiology, Chapter 1, Unit 1A.4. [Link]

• Moravek. (n.d.). An Overview of Stable-Labeled Compounds & Their Applications. Retrieved from [Link]

• SparkNotes. (2024). Lab Safety Rules and Guidelines. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Mutlib, A. E. (2008). Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Chemical Research in Toxicology, 21(9), 1674–1691. [Link]

• UNOLS. (2016). Stable Isotope Recommendations. Retrieved from [Link]

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